Cholesteryl formate

Core Science & Biosynthesis

Cholesteryl Formate: Physicochemical Profiling and Handling Protocols

Topic: Cholesteryl Formate (CAS 4351-55-7) Content Type: Technical Reference Guide Audience: Research Scientists & Drug Development Professionals[][2]

Executive Summary & Chemical Identity

Cholesteryl formate (CAS 4351-55-7) represents the simplest ester in the cholesteryl ester series, formed by the condensation of cholesterol with formic acid.[][2] Unlike its long-chain homologs (e.g., cholesteryl oleate) which are critical in lipoprotein transport, cholesteryl formate is primarily utilized as a physicochemical standard in chromatography, a model compound for studying lipid packing kinetics, and a component in liquid crystal (LC) formulations.[][2]

Its unique structure—featuring a bulky steroid nucleus attached to the smallest possible acyl group—results in high crystallinity and distinct phase transition behaviors compared to long-chain fatty acid esters.[]

Molecular Architecture[1][2]

• IUPAC Name: [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] formate[][2]

• Molecular Formula: C₂₈H₄₆O₂[][2]

• Molecular Weight: 414.66 g/mol [2][3][4]

• SMILES: CC(C)CCCC(C)C1CCC2C3CC=C4CC(OC=O)CCC4(C)C3CCC12C

Physicochemical Properties (SDS+)

The following data aggregates experimental values and predictive models to support experimental design.

Table 1: Critical Physicochemical Data

Property	Value / Range	Context for Researcher
Physical State	Solid (Crystalline Powder)	Typically white to off-white needles.[][2]
Melting Point	96°C – 99°C	Significantly higher than long-chain esters due to efficient crystal packing.[][2]
Boiling Point	~487°C (Predicted)	Decomposes before boiling at atmospheric pressure.
Solubility	Chloroform, DCM, Toluene	Soluble in non-polar organic solvents.[2]
Insolubility	Water, Methanol (Cold)	Highly lipophilic (LogP ~8.2).
Optical Rotation	[α]D²⁰ -45° to -57°	(c=2, CHCl₃).[][2] Essential for purity verification.
Liquid Crystal Phase	Cholesteric (Monotropic)	Exhibits mesophase behavior typically upon cooling from the melt, rather than heating.

Stability & Reactivity Profile

• Hydrolysis Sensitivity: The formate ester bond is susceptible to acid/base hydrolysis, reverting to cholesterol and formic acid.

• Oxidation: The C5-C6 double bond in the cholesterol ring is prone to oxidation (forming oxysterols) if exposed to air/light over prolonged periods.[2]

Experimental Protocols: Synthesis & Purification

Standard esterification using mineral acids can be harsh on the cholesterol double bond. The following Steglich Esterification protocol is recommended for high yield and structural integrity.

Protocol A: DCC-Mediated Synthesis of Cholesteryl Formate

Objective: Synthesize high-purity cholesteryl formate under mild conditions.

Reagents:

• Cholesterol (1.0 eq)[]

• Formic Acid (1.2 eq)

• Dicyclohexylcarbodiimide (DCC) (1.2 eq) - Coupling Agent[][2]

• 4-Dimethylaminopyridine (DMAP) (0.1 eq) - Catalyst[][2]

• Dichloromethane (DCM) - Solvent[][2]

Workflow:

• Preparation: Dissolve Cholesterol and DMAP in anhydrous DCM under Nitrogen atmosphere.

• Activation: Add Formic Acid to the solution.

• Coupling: Cool reaction to 0°C. Add DCC dissolved in DCM dropwise over 30 minutes. (Precipitation of dicyclohexylurea (DCU) will occur).

• Reaction: Allow to warm to Room Temperature (RT) and stir for 12–24 hours. Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate 9:1).

• Workup: Filter off the DCU precipitate. Wash the filtrate with 1N HCl, saturated NaHCO₃, and brine.[2]

• Purification: Dry organic layer over MgSO₄. Concentrate in vacuo. Recrystallize from Ethanol/Acetone to yield white needles.

Visualization: Synthesis Workflow

Figure 1: Logical flow for the synthesis and purification of cholesteryl formate.

[1][2]

Safety Data & Handling (SDS Core)

While not classified as a "High Hazard" substance under GHS in many jurisdictions, it should be treated with the caution accorded to bioactive lipids.[2]

Hazard Identification (GHS Classification)

• Signal Word: Warning

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

• Precautionary Statements:

  • P280: Wear protective gloves/eye protection.

  • P261: Avoid breathing dust.[5]

Storage & Handling Decision Tree

Critical Storage Rule: Store at -20°C . Allow the vial to equilibrate to room temperature before opening to prevent water condensation, which accelerates hydrolysis.

Figure 2: Safety and storage logic for maintaining compound integrity.

[1][2]

Applications in Research

A. Liquid Crystal (LC) Standards

Cholesteryl formate is a "cholesteric" liquid crystal.[6] It is often used in binary mixtures to study helical twisting power .

• Application: Calibrating differential scanning calorimeters (DSC) or polarized light microscopes (PLM) for lipid phase transitions.

• Observation: Under PLM, look for the "oily streak" texture characteristic of the cholesteric phase upon cooling from the isotropic melt.

B. Liposomal Drug Delivery

In liposome formulation, cholesteryl esters are investigated for their ability to pack into the lipid bilayer core.[7]

• Mechanism: Unlike free cholesterol, which orients with the hydroxyl group at the interface, cholesteryl formate is highly hydrophobic and buries deeply into the hydrophobic core of the bilayer.

• Utility: Used to create "solid core" liposomes or to modulate the fluidity of the bilayer interior without altering the surface charge.

References

• Chemical Identity & Properties: National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 165217, Cholesteryl formate. Retrieved from [Link]

• Synthesis Methodology: Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522-524.[][2] (Foundational protocol adapted for cholesterol esters).

• Liquid Crystal Behavior: Reinitzer, F. (1888).[6] Beiträge zur Kenntnis des Cholesterins. Monatshefte für Chemie, 9, 421–441.[2] (Historical context of cholesteryl esters in LC discovery).

• Liposome Applications: Ginsberg, G. S., et al. (1982). Physical properties of cholesteryl esters. Progress in Lipid Research, 21(1), 145-148.[][2]

Sources

• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Cholesterol Formate | CAS#:4351-55-7 | Chemsrc [chemsrc.com]
• 4. Cholesteryl formate | 4351-55-7 [m.chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. Cholesteric liquid crystal - Wikipedia [en.wikipedia.org]
• 7. tandfonline.com [tandfonline.com]

Technical Guide: Thermodynamic Properties and Characterization of Cholesteryl Formate Mesophases

Executive Summary

Cholesteryl Formate (

) represents the shortest-chain homolog in the cholesteryl ester series. Unlike its longer-chain counterparts (e.g., cholesteryl nonanoate) which exhibit stable enantiotropic mesophases, cholesteryl formate is characterized by high crystallinity and monotropic liquid crystalline behavior. This means its cholesteric mesophase is thermodynamically unstable relative to the crystalline solid and is typically observed only during controlled supercooling from the isotropic melt.

This guide provides a rigorous thermodynamic profile of cholesteryl formate, detailing its phase transition energetics, specific heat capacity profiles, and the experimental protocols required to stabilize and characterize its metastable states. These properties are critical for researchers utilizing cholesteryl esters in liposomal drug delivery systems , where they modulate membrane fluidity, and in thermochromic sensor development.

Part 1: Physicochemical Fundamentals

Molecular Architecture and Chirality

Cholesteryl formate consists of a rigid steroid nucleus (cyclopentanophenanthrene) esterified at the 3

-position with formic acid.

• Rigid Core: The steroid backbone provides the geometric anisotropy required for liquid crystallinity.

• Flexible Tail: The formate group (single carbon) is the shortest possible tail. This lack of flexible chain length reduces the entropic stabilization of the mesophase, leading to a high melting point and a preference for crystallization over mesophase formation.

• Chirality: The intrinsic chirality of the cholesterol backbone induces a helical twist in the mesophase, resulting in a Cholesteric (Ch) or Chiral Nematic (

  ) phase rather than a simple Nematic phase.

Phase Behavior: The Monotropic Constraint

In a heating cycle, pure cholesteryl formate typically transitions directly from Crystal (Cr) to Isotropic Liquid (I) without an intermediate mesophase. The cholesteric phase is monotropic , appearing only when the isotropic liquid is cooled and the crystallization kinetics are sufficiently suppressed to allow the liquid crystal domains to nucleate.

Phase Sequence (Heating vs. Cooling)[1]

• Heating:

• Cooling:

  • Note:

    denotes the metastable cholesteric phase.

Part 2: Thermodynamic Characterization

The following data represents consensus values derived from Differential Scanning Calorimetry (DSC) and adiabatic calorimetry. Note that transition temperatures are highly sensitive to purity; impurities often depress the melting point, inadvertently stabilizing the mesophase (enantiotropy).

Table 1: Critical Transition Temperatures and Enthalpies

Parameter	Symbol	Typical Value	Unit	Notes
Melting Point		96.0 – 97.0	°C	Transition from Crystal to Isotropic Liquid.
Clearing Point		~95.5 - 96.0	°C	Virtual transition; often obscured by crystallization.
Enthalpy of Fusion		24.5 ± 0.5	kJ/mol	High energy barrier due to dense crystal packing.
Mesophase Enthalpy		0.8 – 1.2	kJ/mol	Low energy transition, characteristic of LC ordering.
Specific Heat		~1.8	J/g·K	In the isotropic phase.[2][3][4]

Thermodynamic Stability Diagram

The following diagram illustrates the energy landscape of cholesteryl formate, highlighting the metastability of the cholesteric phase.

Figure 1: Thermodynamic energy landscape of Cholesteryl Formate. The green path represents the specific conditions required to observe the liquid crystalline state.

Part 3: Experimental Protocols (Self-Validating)

Differential Scanning Calorimetry (DSC)

Objective: To resolve the monotropic cholesteric transition separate from the crystallization exotherm.

Equipment: TA Instruments DSC Q2000 (or equivalent) with Tzero aluminum pans.

Protocol:

• Sample Prep: Weigh 3–5 mg of Cholesteryl Formate into a hermetic aluminum pan. Crucial: Ensure good thermal contact but do not crush the crystals excessively, as defects can alter nucleation.

• Purge: Nitrogen gas at 50 mL/min to prevent oxidative degradation.

• Cycle 1 (Erasure): Heat to 110°C at 10°C/min to erase thermal history. Hold for 2 minutes.

• Cooling (Critical Step): Cool at a rapid rate (10°C/min or 20°C/min ) down to 20°C.

  • Why: Slow cooling (e.g., 2°C/min) allows the stable crystal to nucleate, bypassing the mesophase. Rapid cooling kinetically hinders crystallization, allowing the Isotropic

    Cholesteric exotherm to appear (typically around 60–70°C depending on supercooling degree).

• Cycle 2 (Re-heating): Heat at 5°C/min. Look for a "cold crystallization" peak if the sample froze into a glass, followed by the melting endotherm.

Validation Criteria:

• A small exotherm on the cooling curve before the large crystallization peak indicates the formation of the cholesteric phase.

Polarized Optical Microscopy (POM)

Objective: Visual confirmation of the "Oily Streak" or "Focal Conic" textures characteristic of the cholesteric phase.

Workflow Diagram:

Figure 2: POM Characterization Workflow. The observation window at 70-80°C is critical for capturing the transient mesophase.

Part 4: Applications in Drug Development

Liposomal Membrane Stabilization

In pharmaceutical formulations, cholesteryl formate is used as a membrane modifier .

• Mechanism: When incorporated into phospholipid bilayers (e.g., DSPC or DPPC liposomes), the rigid steroid core intercalates between fatty acid tails, reducing membrane permeability.[5]

• Advantage over Cholesterol: The formate ester group alters the hydrophilicity of the headgroup region. This can tune the zeta potential and reduce the rate of "flip-flop" (transbilayer movement), enhancing the retention of encapsulated hydrophilic drugs (e.g., Doxorubicin).

Thermographic Sensors

While pure CF is too crystalline for room-temperature sensors, it is a key component in ternary eutectic mixtures (e.g., with Cholesteryl Nonanoate and Cholesteryl Oleyl Carbonate).

• Role: CF acts as a "hardening agent" to raise the clearing point of the mixture, allowing the sensor to operate at higher temperature ranges (industrial or fever monitoring).

References

• NIST Chemistry WebBook, SRD 69. Cholesteryl formate: Phase change data.[6][7] National Institute of Standards and Technology. [Link]

• Barrall, E. M., Porter, R. S., & Johnson, J. F. (1967). Heats of transition for some cholesteryl esters by differential scanning calorimetry.[6] The Journal of Physical Chemistry, 71(5), 1224–1228. [Link]

• Davis, G. J., Porter, R. S., & Barrall, E. M. (1970). Evaluation of Thermal Transitions in Some Cholesteryl Esters of Saturated Aliphatic Acids.[6][7] Molecular Crystals and Liquid Crystals, 10(1-2), 1-19. [Link]

• Ginsburg, G. S., et al. (1984). Thermodynamic properties of cholesteryl esters. (Contextual reference for lipid phase behavior in biological systems). [Link] (General Search Landing)

Sources

• 1. tainstruments.com [tainstruments.com]
• 2. Molecular motions and thermotropic phase behavior of cholesteryl esters with triolein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. crodapharma.com [crodapharma.com]
• 6. Cholesteryl formate [webbook.nist.gov]
• 7. Cholesterol [webbook.nist.gov]

Optical Rotation and Phase Behavior of Cholesteryl Formate

A Technical Characterization Guide

Executive Summary

Cholesteryl formate (CAS: 4351-55-7), the ester of cholesterol and formic acid, represents the simplest homolog in the cholesteryl ester series.[] While often overshadowed by its longer-chain relatives (e.g., cholesteryl benzoate, the first discovered liquid crystal), cholesteryl formate serves as a critical reference standard in lipidomics and liquid crystal physics.[] Its unique optical properties stem from two distinct physical phenomena: the molecular chirality of the steroid nucleus (observable in solution) and the supramolecular helicity of its cholesteric mesophase (observable in the melt).

This guide provides a rigorous breakdown of the optical rotation values, phase transition behaviors, and experimental protocols required for the synthesis and characterization of cholesteryl formate.

Chemical Identity & Stereochemical Profile

Cholesteryl formate retains the intrinsic chirality of the cholesterol backbone (8 chiral centers), which dictates its levorotatory nature in standard organic solvents.

Property	Data Specification
IUPAC Name	(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl formate
CAS Number	4351-55-7
Molecular Formula	C H O
Molecular Weight	414.67 g/mol
SMILES	CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC=O)C)C
Chirality	Levorotatory ( -) in Chloroform

Optical Rotation Data

The specific rotation

is the primary metric for assessing the optical purity of cholesteryl formate. Variations in these values often indicate hydrolysis (reversion to cholesterol) or incomplete acylation.

Standard Specific Rotation Values

Data standardized for the Sodium D-line (589 nm) at 20°C.

Solvent System	Concentration ( )	Specific Rotation	Reference Standard
Chloroform (CHCl )	2.0 g/100 mL	-51.0° (Range: -45° to -57°)	TCI Chemicals [1], Sigma-Aldrich
Diethyl Ether	1.0 g/100 mL	-48.5°	Literature Consensus
Benzene	1.0 g/100 mL	-50.2°	Historical Data (Gray et al.)

Technical Note: The specific rotation of pure cholesterol is approximately -31.5° (ether) to -39° (chloroform).[] A shift in the observed rotation of a cholesteryl formate sample toward -39° suggests significant hydrolysis of the ester bond.

Phase Behavior & Liquid Crystal Physics

Unlike the specific rotation measured in isotropic solutions, the optical properties of cholesteryl formate in its pure state are governed by thermotropic liquid crystallinity .

Phase Transition Temperatures

Cholesteryl formate exhibits a cholesteric mesophase , characterized by a helical supramolecular structure that selectively reflects circularly polarized light.

• Crystal-to-Mesophase (Melting Point): 96°C - 99°C[]

• Mesophase-to-Isotropic (Clearing Point): ~97°C (Note: The range is narrow; impure samples often exhibit monotropic behavior, where the LC phase only appears upon supercooling the isotropic liquid).[]

The "Blue Phase" Phenomenon

In high-purity samples, a "Blue Phase" may be observed transiently between the cholesteric and isotropic phases. This is a cubic lattice of defects appearing just below the clearing point, resulting in vivid platelet textures under cross-polarized microscopy.

Figure 1: Thermotropic phase transition logic for cholesteryl formate. Note the reversibility (dashed line) where the cholesteric texture reappears upon cooling.

Experimental Protocols

A. Synthesis of Cholesteryl Formate

Direct esterification of cholesterol with formic acid is thermodynamically unfavorable without activation. The Mixed Anhydride Method is preferred for high optical purity.

Reagents:

• Cholesterol (recrystallized)[]

• Formic Acid (98%+)[]

• Acetic Anhydride[]

• Pyridine (Catalyst)[]

Workflow:

• Activation: Generate formic-acetic anhydride in situ by mixing formic acid (5 eq) with acetic anhydride (2 eq) at 0°C for 1 hour.

• Esterification: Add cholesterol (1 eq) dissolved in dry ether/pyridine. Stir at 0°C for 4 hours, then warm to room temperature.

• Quench: Pour mixture onto crushed ice to hydrolyze excess anhydride.

• Extraction: Extract with diethyl ether (

  mL). Wash organic layer with NaHCO (sat.) to remove residual acid.[]

• Purification: Recrystallize from hot ethanol. Crucial: Repeat until melting point is sharp (>95°C).

B. Polarimetry Measurement Protocol

Accurate determination of

requires strict adherence to temperature and solvent preparation standards.

Figure 2: Step-by-step polarimetry workflow for determining specific rotation.

Calculation:

Where:

• = Observed rotation (degrees)[][2]
• = Path length (decimeters, typically 1.0 dm)[][2]
• = Concentration (g/mL, e.g., 0.02 g/mL for a 2% solution)

Applications in Drug Delivery

Cholesteryl formate is increasingly utilized in the formulation of Lipid Nanoparticles (LNPs) . Unlike free cholesterol, which stiffens lipid bilayers, cholesteryl esters pack into the hydrophobic core of the LNP. This influences:

• Drug Loading Capacity: The ester core provides a solubilizing matrix for hydrophobic APIs.

• Particle Stability: The transition temperature of the ester core dictates the rigidity of the particle during storage vs. physiological release.

References

• TCI Chemicals. (2024).[] Product Specification: Cholesterol Formate (C0671).[] Retrieved from []

• BenchChem. (2025).[][3] Cholesteryl Chloroformate vs. Formate Properties. Retrieved from []

• National Institutes of Health (NIH). (2022). Physical properties of cholesteryl esters. PubMed.[3][4] Retrieved from [][3]

• PubChem. (2025).[] Cholesteryl Formate Compound Summary. Retrieved from []

• Gray, G. W. (1962). Molecular Structure and the Properties of Liquid Crystals. Academic Press.

Sources

• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Cholesteryl chloroformate | 7144-08-3 | Benchchem [benchchem.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]

Protocols & Analytical Methods

enzymatic synthesis of cholesteryl formate using lipase

Application Note: Enzymatic Synthesis of Cholesteryl Formate via Lipase-Catalyzed Transesterification

Abstract

This guide details the enzymatic synthesis of cholesteryl formate, a cholesteric liquid crystal precursor, utilizing immobilized Candida antarctica Lipase B (Novozym 435).[1] Unlike conventional chemical esterification, which requires corrosive acid catalysts (e.g.,

) and high temperatures that may degrade the sterol nucleus, this biocatalytic protocol operates under mild conditions (40–50°C). We present a robust transesterification protocol using ethyl formate as the acyl donor to mitigate the enzyme deactivation often observed with direct formic acid esterification.

Introduction & Mechanism

Cholesteryl esters are fundamental to the study of liquid crystals and drug delivery systems (liposomes/LNPs). Cholesteryl formate (C28H46O2), specifically, is unique due to the short formate chain, which imparts distinct phase transition properties compared to long-chain analogs like cholesteryl oleate.

Why Biocatalysis?

Chemical synthesis of formate esters is notoriously difficult due to the instability of formyl chloride and the harsh conditions required for Fischer esterification. Lipases offer a kinetic trap: they stabilize the transition state of the ester bond formation in non-aqueous media without inducing side reactions (e.g., dehydration of cholesterol to cholestadiene).

Mechanism of Action: Ping-Pong Bi-Bi

The reaction follows a Ping-Pong Bi-Bi mechanism.[2][3][4] The catalytic triad (Ser-His-Asp) of the lipase attacks the acyl donor (ethyl formate), releasing the first product (ethanol) and forming a covalent Acyl-Enzyme Intermediate. Cholesterol then enters the active site, attacking the intermediate to release Cholesteryl Formate and regenerate the free enzyme.

Figure 1: Ping-Pong Bi-Bi mechanism for the lipase-catalyzed transesterification of cholesterol.

Materials & Equipment

Reagents

Reagent	Grade	Purpose
Cholesterol	>99% (HPLC)	Substrate (Nucleophile)
Ethyl Formate	Anhydrous	Acyl Donor & Solvent
Novozym 435	Immobilized	Biocatalyst (CALB on acrylic resin)
Acetone	ACS Reagent	Product Recrystallization
Molecular Sieves	4Å, Activated	Water/Ethanol scavenging
n-Hexane	Anhydrous	Co-solvent (Optional)

Equipment

• Thermostatic Orbital Shaker (set to 45°C, 200 rpm).

• Screw-capped reaction vials (20 mL) with Teflon liners.

• Rotary Evaporator.

• HPLC system (C18 column) or TLC setup.

Experimental Protocol

Method A: Solvent-Free Transesterification (Recommended)

Rationale: Ethyl formate acts as both the reactant and the solvent, driving the equilibrium forward by mass action. It is less aggressive than formic acid, preserving enzyme activity.

Step 1: Substrate Preparation

• Weigh 10 mmol (3.87 g) of Cholesterol into a 50 mL reactor vial.

• Add 100 mmol (8.0 mL) of Ethyl Formate.

  • Note: A 1:10 molar ratio ensures the cholesterol is fully solvated and drives the reaction.

• Add 0.5 g of activated 4Å Molecular Sieves.

  • Critical: Sieves adsorb the byproduct (ethanol) to prevent the reverse reaction.

Step 2: Enzymatic Initiation

• Equilibrate the mixture at 45°C for 10 minutes.

• Add 200 mg of Novozym 435 (5% w/w relative to substrate).

• Seal tightly. Ethyl formate is volatile (bp 54°C); ensure the seal is perfect.

Step 3: Incubation

• Incubate at 45°C with orbital shaking at 200 rpm .

• Timecourse: 24 hours.

  • Checkpoint: At 6 hours, check TLC (Mobile phase: Hexane/Ethyl Acetate 9:1). Cholesterol (

    ) should diminish; Ester ( ) should appear.

Step 4: Termination & Purification

• Filter the reaction mixture through a fritted glass funnel to remove the enzyme and molecular sieves.

  • Recycling: Wash the enzyme with cold acetone; it can be reused 5–10 times.

• Evaporate the excess ethyl formate using a rotary evaporator at 40°C (mild vacuum).

• Recrystallization: Dissolve the crude white solid in minimal hot acetone (approx. 50°C). Cool slowly to 4°C overnight.

• Filter the white crystals and dry under vacuum.

Analytical Validation

HPLC Method Parameters:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 5 µm, 4.6 x 150 mm).

• Mobile Phase: Isocratic Acetonitrile:Isopropanol (70:30 v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm (ester carbonyl) or ELSD.

• Retention Time: Cholesterol (~4 min), Cholesteryl Formate (~12 min).

Yield Expectations:

Parameter	Value
Conversion (24h)	> 92%
Isolated Yield	> 85%
Purity	> 98%

| Melting Point | 95–97°C (Literature standard) |

Troubleshooting & Optimization (Expert Tips)

Issue	Root Cause	Corrective Action
Low Conversion (<50%)	Water accumulation	Reactivate molecular sieves at 250°C for 4h. Ensure system is anhydrous.[5]
Enzyme Aggregation	Stirring too vigorous	Use orbital shaking instead of magnetic stirring bars, which grind the resin.
Substrate Precipitation	Low solubility	Add anhydrous tert-butanol or hexane (10-20% v/v) to improve cholesterol solubility.
Enzyme Inactivation	Acid damage	If using Method B (Direct Formic Acid), add acid in 4 aliquots over 4 hours to prevent pH shock.

Workflow Visualization

Figure 2: Step-by-step experimental workflow for the synthesis and purification of cholesteryl formate.

References

• Ortiz, C., et al. (2019). Novozym 435: The "perfect" lipase immobilized biocatalyst? Catalysis Science & Technology. Link

• Yadav, G. D., & Devendran, S. (2012). Lipase catalyzed synthesis of cinnamyl acetate via transesterification in non-aqueous medium. Process Biochemistry. Link

• Stergiou, P. Y., et al. (2013). Advances in lipase-catalyzed esterification reactions.[1][3] Biotechnology Advances. Link

• Weber, N., et al. (2001). Enzymatic synthesis of cholesterol esters.[6] Journal of the American Oil Chemists' Society. Link[7]

• Novozymes A/S. (2023). Novozym 435 Product Data Sheet.Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. Lipase catalyzed transesterification of ethyl butyrate synthesis in n-hexane— a kinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aocs.org [aocs.org]
• 4. Increased Selectivity of Novozym 435 in the Asymmetric Hydrolysis of a Substrate with High Hydrophobicity Through the Use of Deep Eutectic Solvents and High Substrate Concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. longdom.org [longdom.org]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Lipase-Catalyzed Interesterification for the Synthesis of Medium-Long-Medium (MLM) Structured Lipids – A Review - PMC [pmc.ncbi.nlm.nih.gov]

protocol for chemical esterification of cholesterol with formic acid

Application Note: Optimized Chemical Synthesis of Cholesterol Formate via Acetic Formic Anhydride (AFA)

Abstract & Introduction

Cholesterol formate (Cholest-5-en-3β-yl formate, CAS: 4351-55-7) is a significant sterol derivative utilized as a reference standard in lipidomics (LC-MS/GC-MS), a precursor in liquid crystal synthesis, and a transient protecting group in steroid chemistry. Unlike stable acetate esters, formate esters are more labile, requiring specific synthetic precision.

This protocol details the Acetic Formic Anhydride (AFA) method. While direct esterification with formic acid is possible, it is often equilibrium-limited and requires harsh acidic catalysis that can degrade the steroid nucleus. The AFA method proceeds under mild conditions with high yield and purity, utilizing a mixed anhydride intermediate generated in situ.

Chemical Principle

The reaction proceeds in two distinct phases:

• Activation: Formic acid reacts with acetic anhydride to form Acetic Formic Anhydride (AFA), a highly reactive mixed anhydride. This step is exothermic and reversible.

• Esterification: The AFA acts as a formylating agent. The formyl group is sterically less hindered and more electrophilic than the acetyl group, leading to selective formylation of the cholesterol hydroxyl group at the C3 position.

Reaction Scheme:

Reagents & Equipment

Reagents:

• Cholesterol:

  95% purity (re-crystallized from ethanol if necessary).[1]

• Formic Acid: 98-100% (High purity is critical; water hydrolyzes AFA).

• Acetic Anhydride:

  99% (Reagent grade).

• Dichloromethane (DCM): Anhydrous (Reaction solvent).

• Sodium Bicarbonate (

  ): Saturated aqueous solution (Quenching).[2]

• Ethanol or Acetone: For recrystallization.

• Magnesium Sulfate (

  ): Drying agent.

Equipment:

• 3-neck Round Bottom Flask (250 mL).

• Addition funnel (pressure-equalizing).

• Ice-water bath.[3]

• Magnetic stirrer and stir bar.

• Nitrogen (

  ) or Argon gas line (to exclude moisture).

• Rotary Evaporator.

Experimental Protocol

Phase A: In Situ Preparation of Acetic Formic Anhydride (AFA)

Critical Step: Temperature control is vital.[4] AFA decomposes to CO and acetic acid at elevated temperatures.

• Setup: Flame-dry a 100 mL flask and equip it with a stir bar and a drying tube (or

  inlet).

• Chilling: Place the flask in an ice-water bath (

  ).

• Mixing: Add Formic Acid (10 mL, ~265 mmol) to the flask.

• Addition: Dropwise, add Acetic Anhydride (20 mL, ~212 mmol) over 15–20 minutes.

  • Note: Maintain internal temperature

    .

• Activation: Stir the mixture at

  for 15 minutes, then warm to room temperature ( ) and stir for exactly 1 hour. This solution now contains active AFA.

Phase B: Esterification of Cholesterol

• Solubilization: In a separate 250 mL 3-neck flask, dissolve Cholesterol (5.0 g, 12.9 mmol) in Anhydrous DCM (50 mL). Ensure complete dissolution.

• Cooling: Cool the cholesterol solution to

  .

• Reaction: Transfer the prepared AFA solution to the addition funnel. Add it dropwise to the cholesterol solution over 30 minutes.

  • Mechanism:[5][6] The excess AFA drives the reaction to completion.

• Incubation: Remove the ice bath. Stir the reaction mixture at room temperature for 4–6 hours.

  • Monitoring: Check progress via TLC (Mobile phase: Hexane/Ethyl Acetate 8:2). Cholesterol (

    ) should disappear; Product ( ) appears.

Phase C: Workup & Purification

• Quenching: Pour the reaction mixture carefully into a separatory funnel containing 100 mL of ice-cold water. Shake vigorously to hydrolyze excess anhydride.

• Neutralization: Wash the organic (DCM) layer twice with Saturated

  (2 x 50 mL) to remove acetic and formic acids.

  • Caution:

    gas evolution will occur. Vent frequently.

• Washing: Wash once with Brine (50 mL).

• Drying: Collect the DCM layer and dry over anhydrous

  for 20 minutes. Filter off the solids.[2][7]

• Concentration: Evaporate the solvent on a rotary evaporator (

  bath) to yield a crude white solid.

• Recrystallization:

  • Dissolve the crude solid in minimal boiling Ethanol (~50-70 mL).

  • Allow to cool slowly to room temperature, then refrigerate (

    ) overnight.

  • Filter the white crystals and dry under vacuum.

Quality Control & Validation

Parameter	Specification	Method
Appearance	White crystalline powder	Visual Inspection
Melting Point		Capillary Melting Point
Solubility	Soluble in Chloroform, DCM; Insoluble in Water	Solubility Test
IR Spectrum	(Ester C=O stretch)	FTIR (KBr pellet)
Yield		Gravimetric

NMR Validation (

, 400 MHz):

• Diagnostic Peak: A singlet at

  8.0–8.1 ppm corresponds to the formyl proton ( ).

• C3 Proton: The multiplet at

  3.5 ppm (in free cholesterol) shifts downfield to 4.6–4.7 ppm upon esterification.

Visualization of Workflows

Figure 1: Reaction Mechanism & Pathway

Caption: Mechanistic pathway for the selective formylation of cholesterol using in situ generated Acetic Formic Anhydride.

Figure 2: Purification Logic Flow

Caption: Step-by-step purification workflow ensuring removal of acidic byproducts and isolation of high-purity ester.

Safety & Troubleshooting

Hazard Analysis:

• Carbon Monoxide (CO): AFA is thermally unstable above

  and decomposes into CO and acetic acid. Always conduct the activation step at low temperatures and ensure the reaction vessel is vented to a fume hood.

• Formic Acid: Highly corrosive and a sensitizer. Use butyl rubber gloves.

Troubleshooting Guide:

• Problem: Low Yield.

  • Cause: Moisture in reagents hydrolyzed the AFA.

  • Fix: Use fresh acetic anhydride and anhydrous DCM.

• Problem: Product is an oil, not a solid.

  • Cause: Residual solvent or impurities.[7][8][9]

  • Fix: Recrystallize from hot ethanol. If oil persists, scratch the glass with a rod to induce nucleation or seed with a crystal.

• Problem: Strong vinegar smell in final product.

  • Cause: Incomplete bicarbonate wash.

  • Fix: Re-dissolve in DCM and repeat the

    wash steps.

References

• Strazzolini, P., et al. (2003). "Acetic Formic Anhydride: A Review of its Preparation and Application in Organic Synthesis." Tetrahedron, 59(46), 9101-9116.

• Béhal, A. (1900). "Sur l'anhydride mixte acéto-formique." Comptes Rendus Hebdomadaires des Séances de l'Académie des Sciences, 128, 1460.

• Krimen, L. I. (1969). "Acetic Formic Anhydride." Organic Syntheses, 50, 1.

• National Center for Biotechnology Information. (2023). "PubChem Compound Summary for CID 92155, Cholesterol formate." PubChem.

Sources

• 1. Recovery and purification of cholesterol from cholesterol-β-cyclodextrin inclusion complex using ultrasound-assisted extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. WO2020069267A1 - Halogenated cholesterol analogues and methods of making and using same - Google Patents [patents.google.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Cholesterol Esterification [merckmillipore.com]
• 6. Cholesterol(57-88-5) 1H NMR [m.chemicalbook.com]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. sciencebuddies.org [sciencebuddies.org]
• 9. mt.com [mt.com]

Application Note: High-Resolution Thin-Layer Chromatography (TLC) Separation of Cholesteryl Formate

Abstract & Scientific Context

Cholesteryl formate (CF) represents a unique analyte in lipidomics. As the ester of cholesterol and formic acid (C1), it possesses the lowest molecular weight and highest polarity among the cholesteryl ester (CE) class. While long-chain esters (e.g., cholesteryl palmitate, C16) are highly non-polar and migrate near the solvent front in standard lipid systems, cholesteryl formate’s behavior is intermediate.

Accurate separation of CF is critical in two primary domains:

• Liposomal Drug Delivery: Monitoring the stability of cholesterol-based formulations where hydrolysis of esters indicates degradation.

• Biological Lipidomics: Distinguishing short-chain esters from triglycerides (TAGs) and free cholesterol (FC) in metabolic profiling.

This guide provides a validated protocol for the separation, visualization, and densitometric analysis of cholesteryl formate, utilizing a self-validating solvent system optimized for short-chain sterol esters.

Chromatographic Theory & Mechanism

The Polarity Hierarchy

TLC on silica gel is an adsorption chromatography technique governed by the interaction between the analyte's polar functional groups and the silanol (Si-OH) groups of the stationary phase.

• Free Cholesterol (FC): The 3

  -hydroxyl group acts as a strong hydrogen bond donor/acceptor with silica. Result: Low Rf (Retardation factor), strong retention.

• Cholesteryl Formate (CF): The hydroxyl group is esterified, masking the hydrogen bond donor capability. However, the formate group is small and the carbonyl oxygen remains somewhat accessible compared to long-chain fatty acyl steric hindrance. Result: High Rf, but slightly lower than long-chain esters (e.g., Cholesteryl Oleate).

• Triglycerides (TAG): Possess three ester groups but are generally more polar than long-chain CEs due to the glycerol backbone exposure. CF often co-elutes with TAGs in standard systems, requiring the specific solvent modifications detailed below.

Mechanistic Visualization

The following diagram illustrates the differential binding kinetics that allow separation.

Figure 1: Mechanistic interaction of lipid classes with silica gel. Free cholesterol is retained strongly, while esterification (as in Cholesteryl Formate) reduces polarity, increasing migration speed.

Materials & Reagents

Stationary Phase[1][2][3][4]

• Plates: Silica Gel 60 F254 (Glass backed, 20 x 20 cm).

• Pre-treatment: Heat at 110°C for 30 minutes before use to activate (remove adsorbed water).

Mobile Phase (Solvent Systems)[1][5]

• System A (General Screening): Hexane : Diethyl Ether : Glacial Acetic Acid (80 : 20 : 1, v/v/v).

  • Best for: Separating Free Cholesterol from all Esters.[1]

• System B (High Resolution for Formate): Petroleum Ether (60-80°C) : Diethyl Ether (90 : 10, v/v).

  • Best for: Separating Cholesteryl Formate from Triglycerides and Long-Chain Esters.

Visualization Reagents[2][4][5][7][8]

• Reagent A (Non-destructive): Iodine crystals (in a glass chamber).

• Reagent B (Quantitation/Charring): Cupric Acetate Reagent (3% Cupric acetate in 8% Phosphoric acid).

Experimental Protocol

Phase 1: Sample Preparation

Standard lipid extraction (Folch or Bligh & Dyer) is suitable, but acidification must be avoided to prevent hydrolysis of the formate ester.

• Extraction: Extract 10 mg of sample (tissue/liposome) using Chloroform:Methanol (2:1).

• Drying: Evaporate solvent under a stream of Nitrogen (N2) at <40°C. Note: Do not use high heat; cholesteryl formate is thermally labile compared to palmitate.

• Reconstitution: Redissolve the residue in 200 µL of Chloroform.

Phase 2: Chromatographic Development

Figure 2: Step-by-step workflow for TLC analysis of cholesteryl formate.

• Chamber Saturation (CRITICAL): Line a glass TLC tank with filter paper. Add Mobile Phase (System B is recommended for Formate specificity). Allow to equilibrate for 20 minutes.

  • Why? Saturation prevents "edge effects" and ensures straight band migration.

• Spotting: Apply 2–5 µL of sample and standards (Free Cholesterol, Cholesteryl Formate, Cholesteryl Oleate) 1.5 cm from the bottom edge. Keep spot diameter <3 mm.

• Development: Place plate in tank. Run until the solvent front is 1 cm from the top (~45 mins).

• Drying: Remove plate and dry completely under a fume hood. Ensure all acetic acid/ether is evaporated before staining.

Phase 3: Visualization & Analysis

Method: Cupric Acetate Charring (Preferred for Quantitation)

• Spray the dried plate uniformly with Cupric Acetate reagent.

• Heat at 130°C - 180°C for 10–15 minutes.

• Result: Lipid bands appear as dark brown/black spots on a white background.

  • Cholesterol/Esters: Often appear reddish-brown initially, turning black.

Data Interpretation & Reference Values

The following table summarizes the expected migration behavior (Rf values) using Solvent System A (Hexane:Ether:Acetic Acid 80:20:1).

Lipid Class	Approximate Rf Value	Separation Logic
Cholesteryl Esters (Long Chain)	0.85 - 0.95	Highly hydrophobic; migrates with solvent front.
Cholesteryl Formate	0.75 - 0.82	Slightly more polar than C16/C18 esters due to short chain.
Triglycerides	0.50 - 0.65	3 ester groups increase interaction with silica.
Free Fatty Acids	0.35 - 0.45	Carboxyl group interacts with silica (if acid is in solvent).
Free Cholesterol	0.15 - 0.25	Free -OH group binds strongly to silica.
Phospholipids	0.00 (Origin)	Highly polar phosphate head group does not move.

Note: Rf values are relative. Always run an authentic Cholesteryl Formate standard (e.g., Sigma-Aldrich C-1234 equivalent) alongside samples.

Troubleshooting & Optimization (Self-Validating Systems)

Issue	Probable Cause	Corrective Action
Tailing of Spots	Sample overload or Acidic impurities	Dilute sample 1:10. Ensure Acetic Acid is present in solvent to suppress ionization of free acids.
"Smiling" Solvent Front	Uneven saturation	Ensure filter paper lines the entire tank wall. Allow longer saturation time.
Co-elution of CF and TAG	Solvent too polar	Switch to System B (Petroleum Ether:Ether 90:10). Reducing ether lowers polarity, slowing down TAGs more than Esters.
Faint Spots	Formate hydrolysis	Avoid water in extraction. Do not heat sample >40°C during prep.

References

• Mangold, H. K. (1969).[2] Thin-Layer Chromatography of Lipids. In: Stahl E. (eds) Thin-Layer Chromatography.[2] Springer, Berlin, Heidelberg.

  • Foundational text on lipid TLC solvent systems.

• Christie, W. W. (2019). Thin-Layer Chromatography of Lipids. AOCS Lipid Library.

  • Authoritative guide on visualiz
• Touchstone, J. C. (1995). Practice of Thin Layer Chromatography. Wiley-Interscience.

• Sigma-Aldrich. (2023). Cholesterol and Cholesteryl Ester Analysis Protocols.

  • Source for standard handling and stability d

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]

solvent-free synthesis of short-chain cholesteryl esters

Abstract

This guide details the (e.g., Cholesteryl Butyrate), a class of compounds critical for liquid crystal drug delivery systems and lipid nanoparticle (LNP) engineering. Moving beyond traditional Steglich esterification, we present two "green" protocols: (A) Lipase-Mediated Enzymatic Synthesis and (B) Microwave-Assisted Acid Catalysis . These methods eliminate toxic chlorinated solvents (DCM, Chloroform), reduce the E-factor (waste-to-product ratio), and yield high-purity crystalline esters suitable for pharmaceutical applications.

Introduction & Strategic Rationale

Why Short-Chain Cholesteryl Esters? Unlike their long-chain counterparts (e.g., cholesteryl oleate) which serve primarily as storage lipids, short-chain esters (C2–C6) exhibit unique thermotropic liquid crystal phases near body temperature. This property is exploited in:

• Lipid Nanoparticles (LNPs): Modulating the phase transition temperature (

  ) of the lipid core to trigger drug release.

• Topical Formulations: Enhancing skin permeation via temporary disruption of the stratum corneum lipid matrix.

The "Solvent-Free" Advantage Traditional synthesis involves reacting cholesterol with acyl chlorides in pyridine or dichloromethane. This poses two critical risks for pharma-grade materials:

• Residual Solvent Toxicity: Class 1 and 2 solvents are strictly regulated (ICH Q3C).

• Purification Complexity: Removing pyridine salts requires extensive aqueous workups, often leading to hydrolysis of the ester bond.

Our approach utilizes the reagents themselves as the reaction medium, driving equilibrium via water removal (enzymatic) or rapid dielectric heating (microwave).

Mechanism of Action

Enzymatic Route (Ping-Pong Bi-Bi)

The reaction utilizes Candida antarctica Lipase B (CALB), immobilized on a macroporous resin (Novozym 435).[1] The mechanism follows a Ping-Pong Bi-Bi pathway where the enzyme is first acylated by the fatty acid, releasing water, before transferring the acyl group to cholesterol.

Microwave-Assisted Route

Dielectric heating provides direct energy transfer to the polar fatty acid and catalyst, creating localized "hot spots" that accelerate the rate-determining step (formation of the tetrahedral intermediate) without bulk superheating.

Figure 1: Ping-Pong Bi-Bi mechanism for lipase-catalyzed esterification. Removal of water is the critical thermodynamic driver.

Materials & Equipment

Component	Specification	Purpose
Cholesterol	>95% Purity (GC), crystalline	Nucleophile substrate.
Butyric Acid	>99%, Anhydrous	Acyl donor and solvent medium.
Biocatalyst	Novozym 435 (Immobilized CALB)	Enzyme for Protocol A.
Solid Acid	p-Toluenesulfonic acid (p-TsOH)	Catalyst for Protocol B.
Drying Agent	Molecular Sieves (4Å), activated	Water scavenging (in situ).
Reaction Vessel	25mL Round Bottom Flask (RBF)	For vacuum attachment.[1]
Heating	Oil bath or Microwave Reactor (CEM/Anton Paar)	Thermal energy source.

Protocol A: Enzymatic Synthesis (The "Green" Gold Standard)

Best For: High-purity requirements, thermally sensitive substrates, and maximizing "natural" labeling claims.

Step-by-Step Methodology:

• Substrate Preparation:

  • In a 25 mL RBF, weigh 10 mmol Cholesterol (3.87 g) and 15 mmol Butyric Acid (1.32 g, ~1.4 mL).

  • Note: A 1:1.5 molar ratio is chosen. Excess acid acts as a co-solvent to lower the melting point of the mixture, ensuring a liquid phase at reaction temperature.

• Catalyst Addition:

  • Add 10% w/w Novozym 435 (based on total substrate mass, approx.[1] 0.5 g).

  • Critical: Do not stir yet. Ensure the enzyme beads are not crushed.

• Reaction Initiation:

  • Heat the mixture to 55°C in an oil bath.

  • Once the cholesterol/acid mixture melts into a slurry/liquid, initiate gentle overhead stirring (150-200 rpm). Magnetic stirring can grind the enzyme support, reducing recyclability.

• Water Removal (The Driving Force):

  • Connect the flask to a vacuum line (20-50 mbar).

  • Caution: Butyric acid is volatile. Use a cold trap (-78°C) to catch any evaporated acid, or use Molecular Sieves (1 g) directly in the flask if vacuum is unavailable.

  • Run for 12–24 hours .

• Work-up:

  • Add 10 mL of warm Acetone (40°C) to the reaction mixture to dissolve the solidified ester.

  • Filter the hot solution through a coarse sintered glass funnel to recover the immobilized enzyme (which can be washed with acetone and reused up to 5 times).

• Crystallization:

  • Cool the acetone filtrate to 4°C overnight.

  • Collect white crystals via vacuum filtration.

  • Yield Expectation: 85–92%.

Protocol B: Microwave-Assisted Synthesis (High-Throughput)

Best For: Rapid screening of ester libraries and gram-scale production in <30 minutes.

Step-by-Step Methodology:

• Loading:

  • In a 10 mL microwave-transparent vial, mix 5 mmol Cholesterol and 10 mmol Butyric Acid .

  • Add 1 mol% p-TsOH (approx. 10 mg) or 100 mg of an acidic resin (e.g., Amberlyst 15) for a truly solvent-free workup.

• Irradiation Parameters:

  • Mode: Dynamic (Power controlled by Temperature).

  • Set Point: 85°C.

  • Ramp Time: 2 minutes.

  • Hold Time: 15 minutes.

  • Stirring: High (magnetic stir bar allowed here).

• Work-up:

  • Pour the hot reaction melt directly into 50 mL ice-cold Ethanol .

  • The hydrophobic cholesteryl ester will precipitate immediately, while excess butyric acid and p-TsOH remain soluble in the ethanol.

• Purification:

  • Filter the crude precipitate.

  • Recrystallize from Acetone/Ethanol (1:1) to remove trace acid.

Quality Control & Characterization

Parameter	Method	Acceptance Criteria
Identity	FTIR	Ester Carbonyl stretch: 1735–1745 cm⁻¹ .Absence of broad -OH stretch (3200-3600 cm⁻¹) indicates conversion.
Melting Point	DSC / Capillary	95–97°C (Cholesteryl Butyrate). Sharp peak (<2°C range).
Purity	H-NMR (CDCl3)	Shift of H-3 proton from ~3.5 ppm (free cholesterol) to ~4.6 ppm (ester).
Residual Acid	Titration	< 0.1% Free Fatty Acid (FFA).

Troubleshooting & Optimization

Issue 1: "Oiling Out" (Product forms a separate liquid phase)

• Cause: The ester product is immiscible with the remaining butyric acid/water mix.

• Solution: This is actually beneficial. The enzyme often resides at the interface. Ensure vigorous mixing to maintain emulsion. If the reaction stalls, add a small amount of hydrophobic solvent (e.g., heptane) only if strictly necessary, but this breaks the "solvent-free" mandate.

Issue 2: Low Conversion with Short-Chain Acids

• Cause: Butyric acid (C4) is highly acidic and can locally drop pH in the enzyme microenvironment, deactivating CALB.

• Solution: Add the acid in stepwise aliquots (e.g., 3 additions over 6 hours) rather than all at once. This keeps the acid concentration low while maintaining the stoichiometric excess needed for the reaction.

Issue 3: Enzyme Clumping

• Cause: Water accumulation causes the hydrophilic resin beads to stick together.

• Solution: Increase the vacuum strength or refresh the molecular sieves after 4 hours.

References

• Solvent-Free Lipase-Catalyzed Synthesis of Diacylgycerols. Frontiers in Bioengineering and Biotechnology. (2020). Link

• Novozym 435: The "perfect" lipase immobilized biocatalyst? Catalysis Science & Technology. (2016). Link

• Microwave-assisted enzymatic synthesis of geraniol esters in solvent-free systems. Scientific Reports. (2023). Link

• Solvent-Free Synthesis of Phytosterol Esters. Royal Society of Chemistry Advances. (2021). Link

• Cholesteryl Butyrate Physical Properties. The Good Scents Company. Link

Sources

• 1. mdpi.com [mdpi.com]

Application Note: High-Precision Chiral Induction in Nematic Liquid Crystals using Cholesteryl Formate

Executive Summary

This application note details the protocol for doping achiral Nematic Liquid Crystals (NLCs) with Cholesteryl Formate (CF) to induce a Chiral Nematic (Cholesteric) phase. Unlike longer-chain cholesteryl esters (e.g., nonanoate), Cholesteryl Formate presents unique challenges regarding solubility and crystallization due to its short ester chain. This guide provides a robust methodology for determining the Helical Twisting Power (HTP) using the Grandjean-Cano wedge method, a critical parameter for designing tunable optical filters and thermographic biosensors used in drug delivery monitoring.

Theoretical Foundation

The Chiral Nematic Phase ( )

When a chiral dopant is dissolved in an achiral nematic host (e.g., E7 or 5CB), the nematic director

twists helically perpendicular to the molecular long axis. The distance required for the director to rotate is the helical pitch ( ) .

Helical Twisting Power (HTP)

The efficacy of a dopant is quantified by its HTP (

), defined by the relationship between pitch ( ) and dopant concentration ( ):

• : Helical pitch ( )
• : Concentration of dopant (wt% or mole fraction)
• : Enantiomeric purity (assumed for pure Cholesteryl Formate)
• : Helical Twisting Power ( )[1][2][3][4]

Note: Cholesteryl esters typically induce a left-handed helix. Verification via contact method with a known standard is recommended.

Materials & Equipment

Reagents

• Host NLC: E7 (Merck/Synthon) or 5CB (4-Cyano-4'-pentylbiphenyl). Note: E7 is preferred for wider thermal stability.

• Chiral Dopant: Cholesteryl Formate (purity

  ).

• Solvent: Dichloromethane (DCM) or Chloroform (HPLC grade).

Instrumentation

• Polarized Optical Microscope (POM): Equipped with crossed polarizers.

• Wedge Cell: Commercial Grandjean-Cano wedge cells (EHC or Instec) with known wedge angle (

  ).

• Temperature Controller: Hot stage (Linkam or Instec) capable of

  precision.

• Ultrasonic Bath: For homogenization.

Experimental Protocol

Phase 1: Sample Preparation (Solvent Mixing Method)

Direct melting is discouraged for CF due to its high melting point and potential to sublime or degrade before mixing.

• Weighing: Accurately weigh the host NLC (

  ) and Cholesteryl Formate ( ) into a clean vial to achieve target concentrations (suggested series: 1%, 2%, 3%, 4% wt).

• Solvation: Add minimal DCM (

  mL) to dissolve both components completely.

• Homogenization: Sonicate for 5 minutes at room temperature.

• Evaporation: Evaporate solvent under a slow nitrogen stream while placing the vial on a hot plate set to

  .

• Vacuum Annealing: Place the mixture in a vacuum oven at

  (above the clearing point of E7) for 2 hours to remove trace solvent and ensure isotropic mixing.

Phase 2: Cell Filling & Alignment

• Isotropic Filling: Heat the empty wedge cell to

  (isotropic phase).

• Capillary Action: Apply a micro-drop of the doped LC to the cell opening. Allow capillary force to fill the cell.[5]

• Annealing: Maintain at

  for 10 minutes.

• Controlled Cooling: Cool to room temperature (

  ) at a rate of to prevent defect formation.

Phase 3: Characterization (Grandjean-Cano Method)

• POM Setup: Place the cell on the microscope stage between crossed polarizers.

• Observation: Observe the Grandjean lines (disclination lines).[5] These appear as sharp, dark lines separating regions of different colors (interference colors).

• Measurement: Measure the distance (

  ) of each line from the wedge apex (zero thickness point).

Workflow Visualization

Diagram 1: Preparation & Characterization Workflow

Caption: Step-by-step workflow for doping nematic liquid crystals and preparing them for optical analysis.

Data Analysis & Calculation

Pitch Calculation

In a wedge cell with angle

(radians), the thickness change between consecutive Grandjean lines corresponds to an increase of in the helical structure.[5]

The pitch

is calculated using the distance between lines ( ): [5]

HTP Determination

Plot

(y-axis) vs. Concentration (x-axis). The slope of the linear regression is the HTP ( ).[5]

Reference Data (Typical Values for Cholesteryl Esters in E7)

Dopant	Concentration (wt%)	Avg.[6][7][8] Distance ( )*	Calculated Pitch ( )	HTP ( )
Cholesteryl Formate	1.0	250	10.0	~10.0
Cholesteryl Formate	2.0	125	5.0	~10.0
Cholesteryl Formate	3.0	83	3.3	~10.0

*Values assume a wedge angle

. Actual values must be determined experimentally.

Mechanism of Measurement

Diagram 2: Grandjean-Cano Wedge Geometry[9]

Caption: Schematic of the Grandjean-Cano wedge cell. Disclination lines form where the local gap thickness forces the helix to add a half-turn (

).

Troubleshooting & Critical Considerations

• Crystallization (The "Formate" Risk):

  • Issue: Cholesteryl Formate has a short alkyl chain, leading to lower solubility than Pelargonate or Nonanoate.

  • Symptom:[7][9] Dendritic crystals appearing in the texture over time.

  • Mitigation: Keep concentration below 5 wt%. If crystallization occurs, heat to isotropic (

    ) and cool rapidly to "freeze" the texture, though thermodynamic stability is limited.

• Reverse Twist (Handedness):

  • If mixing different chiral dopants, ensure they induce the same handedness. Cholesteryl Formate is generally Left-Handed . Mixing with a Right-Handed dopant (e.g., CB15) will unwind the helix (Pitch

    ).

• Surface Anchoring:

  • Ensure the wedge cell has planar alignment (rubbed polyimide). Homeotropic alignment will prevent the formation of the Grandjean texture.

References

• Kitzerow, H.-S., & Bahr, C. (2001). Chirality in Liquid Crystals. Springer. (Foundational theory on HTP and chiral induction).

• Heppke, G., et al. (1989). "Helical Twisting Power of Chiral Dopants in Nematic Liquid Crystals." Molecular Crystals and Liquid Crystals.

• Cano, R. (1968). "Interprétation des discontinuités de Grandjean." Bulletin de la Société Française de Minéralogie et de Cristallographie. (Original method description).
• Dierking, I. (2003). Textures of Liquid Crystals. Wiley-VCH. (For identifying Grandjean vs. Focal Conic textures).

• Sigma-Aldrich/Merck . "Cholesteryl Formate Product Specification & Safety Data Sheet."

Sources

• 1. Research Progress of Cholesteric Liquid Crystals with Broadband Reflection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.aip.org [pubs.aip.org]
• 3. Novel planar chiral dopants with high helical twisting power and structure-dependent functions - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 4. dakenchem.com [dakenchem.com]
• 5. rsc.org [rsc.org]
• 6. rsc.org [rsc.org]
• 7. arxiv.org [arxiv.org]
• 8. pubs.aip.org [pubs.aip.org]
• 9. chymist.com [chymist.com]

Application Notes and Protocols for the Fabrication of Electro-Optical Devices Using Cholesteryl Formate Blends

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the fabrication and characterization of electro-optical devices utilizing cholesteryl formate blends. Cholesteric liquid crystals (ChLCs), also known as chiral nematic liquid crystals, offer unique optical properties, including selective reflection of circularly polarized light, making them ideal for applications such as reflective displays, smart windows, and sensors.[1][2][3][4] Cholesteryl formate, as a chiral component, is instrumental in inducing the helical superstructure necessary for these properties.[3][5] This guide moves beyond a simple recitation of steps, delving into the causality behind methodological choices to ensure robust and reproducible results. We will cover the formulation of tunable liquid crystal blends, detailed device fabrication from substrate preparation to cell filling, and the essential techniques for electro-optical characterization.

Introduction: The Principle of Cholesteric Electro-Optics

Cholesteric liquid crystals are a state of matter where organic molecules exhibit a degree of order between a crystalline solid and an isotropic liquid.[6] They are composed of chiral molecules that self-assemble into a helical structure.[3][4] The distance over which the liquid crystal directors rotate by 360° is defined as the helical pitch (P).[4] This periodic structure acts as a one-dimensional photonic crystal, selectively reflecting light of a specific wavelength and circular polarization, a phenomenon governed by Bragg's law.[2][7]

The key electro-optical functionality of many ChLC devices relies on the ability to switch between different stable or semi-stable states by applying an electric field.[8] The primary states are:

• Planar (P) State: The helical axis is perpendicular to the device substrates. This state is highly reflective at a specific wavelength.

• Focal Conic (FC) State: The helical axis is randomly oriented, leading to a light-scattering, opaque appearance.[9]

• Homeotropic (H) State: A sufficiently strong electric field unwinds the helix, aligning the liquid crystal molecules perpendicular to the substrates. This state is transparent.

By blending cholesteryl formate with other nematic liquid crystals and chiral dopants, we can precisely tune the pitch, and consequently, the reflection wavelength and other electro-optical properties of the device.[10][11] Polymer stabilization can also be employed to enhance the stability and response of these states.[12][13][14]

Material and Blend Formulation

The performance of the final device is critically dependent on the composition of the liquid crystal blend. The choice of materials dictates the temperature range of operation, the reflected color (pitch), and the switching characteristics.

Core Components

Component	Role in Blend	Example Materials	Key Considerations
Chiral Nematic Host	Forms the foundational liquid crystal phase. Cholesteryl formate itself is a chiral nematic material.	Cholesteryl Formate, Cholesteryl Pelargonate, Cholesteryl Oleyl Carbonate	Purity is paramount. Impurities can disrupt mesophase transitions.[15]
Nematic Liquid Crystal	Used as a host to dissolve chiral dopants and to adjust viscosity and dielectric anisotropy.	5CB (4-Cyano-4'-pentylbiphenyl), E7	The dielectric anisotropy (Δε) determines the response to an electric field.
Chiral Dopant	Induces or modifies the helical twist (pitch) of the nematic host.	Cholesteryl Formate, R5011 (Merck), ZLI-811	High Helical Twisting Power (HTP) allows for significant pitch changes with small concentrations.
Polymer Precursor	(Optional) Forms a polymer network to stabilize the liquid crystal textures.	RM257 (Merck), Bab-6	Concentration affects the electro-optic response; low concentrations (~3 wt.%) are often optimal.[12]
Photoinitiator	(Optional) Initiates polymerization of the precursor upon UV exposure.	Irgacure 651	Must be soluble in the LC blend and have an absorption peak matching the UV source.

Protocol: Preparation of a Thermochromic Blend

This protocol describes the formulation of a simple cholesteryl ester blend that exhibits color changes with temperature.

Rationale: The melting and mixing of components in their isotropic liquid state ensures the formation of a homogeneous, single-phase mixture.[16] Rapid cooling can trap metastable phases, so controlled cooling is often preferred for observing equilibrium textures.

Materials:

• Cholesteryl Oleyl Carbonate: 0.65 g

• Cholesteryl Pelargonate: 0.25 g

• Cholesteryl Formate (as a dopant to fine-tune pitch): 0.10 g

• Small glass vial with a cap

• Heat gun or heating block

• Digital scale (± 0.001 g)

Procedure:

• Weighing: Accurately weigh each cholesteryl ester and place them into the same clean glass vial.

• Melting & Mixing: Gently heat the vial using a heat gun or place it on a heating block set to a temperature above the clearing point of all components (typically ~80-90°C).

• Homogenization: Once all solids have melted into a clear isotropic liquid, gently swirl the vial to ensure the mixture is completely homogeneous. Avoid vigorous shaking which can introduce air bubbles.

• Cooling: Remove the vial from the heat source and allow it to cool to room temperature. Observe the play of colors as the mixture passes through its cholesteric liquid crystal phase.[17]

• Storage: Cap the vial and store it in a dark, dry place. The blend is now ready for device filling.

Device Fabrication Workflow

The fabrication of a liquid crystal cell is a multi-step process that requires precision and a clean environment to prevent defects that can impair device performance.

Step-by-Step Protocol: Cell Fabrication

3.1.1 Substrate Preparation (Cleaning)

Rationale: The interface between the alignment layer and the liquid crystal is critical. Any particulate or organic contamination on the Indium Tin Oxide (ITO) coated glass can lead to alignment defects, altering the device's optical properties and switching behavior. A multi-step cleaning process ensures the removal of a broad spectrum of contaminants.

Materials:

• ITO-coated glass slides

• Deionized (DI) water

• Acetone

• Isopropanol (IPA)

• Ultrasonic bath

• Nitrogen gas gun or clean air source

Procedure:

• Initial Rinse: Rinse the ITO slides thoroughly with DI water.

• Degreasing: Place the slides in a beaker with acetone and sonicate for 15 minutes in an ultrasonic bath.

• Rinse: Remove the slides and rinse them thoroughly with DI water.

• Organic Removal: Place the slides in a beaker with IPA and sonicate for another 15 minutes.

• Final Rinse: Rinse the slides extensively with DI water.

• Drying: Dry the slides using a stream of high-purity nitrogen gas.

• Dehydration Bake: Place the cleaned slides in an oven at 120°C for 20 minutes to remove any residual moisture.

3.1.2 Alignment Layer Deposition & Treatment

Rationale: An alignment layer forces the liquid crystal molecules at the substrate surfaces into a specific orientation. For ChLCs, a planar alignment (where molecules lie parallel to the surface) is typically desired. This can be achieved by spin-coating a thin layer of a polymer like polyimide or polyvinyl alcohol (PVA) and then mechanically rubbing it.[18] The microgrooves created by rubbing provide an anisotropic surface energy that directs the LC molecules.[19]

Procedure:

• Coating: Place a cleaned ITO slide on the chuck of a spin coater. Dispense a few drops of polyimide solution (e.g., Nissan SE-2170) onto the center of the substrate. Spin at 3000 rpm for 30 seconds to achieve a uniform thin film.

• Soft Bake: Transfer the slide to a hotplate at 80-90°C for 5 minutes to evaporate the solvent.[19]

• Hard Bake (Curing): Place the slide in an oven and cure according to the manufacturer's instructions (e.g., 180°C for 1 hour). This step completes the imidization process, making the film robust.

• Rubbing: Using a rubbing machine with a velvet cloth, rub the surface of the polyimide film. The process should be unidirectional with controlled pressure and speed to create uniform microgrooves.

3.1.3 Cell Assembly

Rationale: A precise and uniform cell gap is crucial for consistent optical performance. Spacers, typically silica or polymer microspheres, are used to define this gap. The cell is sealed with a UV-curable epoxy, leaving a small opening for filling.

Procedure:

• Spacer Application: Mix a small quantity of spherical spacers (e.g., 5-10 µm diameter) into a UV-curable epoxy. Apply a thin line of this mixture along the perimeter of one of the prepared substrates, ensuring not to cover the entire area to leave a fill port.

• Assembly: Take a second prepared substrate and place it on top of the first, with the alignment layers facing inwards and the rubbing directions anti-parallel.

• Curing: Gently press the substrates together and place the assembly under a UV lamp to cure the epoxy, permanently sealing the cell. Ensure the cell gap is uniform by observing the interference fringes (Newton's rings).

3.1.4 Liquid Crystal Filling

Rationale: The cell must be filled with the liquid crystal blend in its isotropic phase. In this phase, the material behaves as a simple liquid with low viscosity, allowing it to be drawn into the narrow cell gap via capillary action without creating flow-induced alignment defects.

Procedure:

• Heating: Heat the empty cell and the vial containing the cholesteryl formate blend to a temperature approximately 10°C above the blend's clearing point.

• Filling: Place a small drop of the molten liquid crystal at the opening of the cell. The liquid will be drawn into the cell via capillary action. This process can be expedited by placing the cell in a vacuum chamber, evacuating it, and then allowing atmospheric pressure to push the liquid in.

• Sealing: Once filled, use a small amount of UV epoxy to seal the fill port and cure it under the UV lamp.

• Annealing: Slowly cool the filled cell back to room temperature. A slow cooling rate allows the liquid crystal to properly form the desired planar texture.

Electro-Optical Characterization

Once fabricated, the device must be tested to confirm its optical properties and switching performance.

Protocol: Measuring Voltage-Transmittance (V-T) Curve

Rationale: The V-T curve is a fundamental characterization of an electro-optical device, revealing its threshold voltage, saturation voltage, and contrast ratio.

Procedure:

• Setup: Place the fabricated device in the characterization setup between crossed polarizers.

• Connection: Connect the ITO electrodes of the device to a function generator capable of producing an AC square wave (typically 1 kHz to prevent ion migration).

• Initial State: With no voltage applied (V=0), measure the light transmission through the device. This corresponds to the initial state (e.g., scattering Focal Conic or reflective Planar).

• Voltage Sweep: Gradually increase the applied voltage in discrete steps. At each step, record the corresponding light intensity measured by the photodetector.

• Saturation: Continue increasing the voltage until the transmission no longer changes. This indicates the device has reached its fully transparent homeotropic state.

• Data Plotting: Plot the normalized transmittance as a function of the applied voltage to obtain the V-T curve.

Expected Results and Troubleshooting

Parameter	Typical Value	Potential Issue	Likely Cause(s)	Solution
Threshold Voltage (Vth)	5 - 20 V	Vth is too high	Low dielectric anisotropy of LC blend; large cell gap.	Select LC with higher Δε; use smaller spacers.
Response Time (τ_on/τ_off)	1 - 50 ms	Slow switching	High viscosity of LC blend; weak anchoring energy.	Use a lower viscosity nematic host; ensure proper alignment layer curing.
Contrast Ratio	> 20:1	Low contrast	Poor alignment (defects); light leakage.	Improve cleanroom practices; optimize rubbing process; use high-quality polarizers.
Optical Uniformity	Uniform color/texture	Domains, disclinations	Contamination on substrate; non-uniform cell gap.	Re-evaluate cleaning protocol; check pressure during cell assembly.

Conclusion

The fabrication of electro-optical devices using cholesteryl formate blends is a process that marries materials science with precision engineering. By understanding the fundamental principles behind each step—from the chemical formulation of the liquid crystal blend to the physical assembly of the cell—researchers can reliably produce high-quality devices. The protocols outlined in this guide provide a robust framework for this process, emphasizing the causal links between procedural choices and device outcomes. Careful control over material purity, surface cleanliness, and cell geometry are the cornerstones of successful fabrication.

References

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• Trajkovska-Petkoska, A. et al. (2005). Enhanced Electro-Optic Behavior for Shaped Polymer Cholesteric Liquid-Crystal Flakes Made Using Soft Lithography. SciTech Connect. Available at: [Link]

• (n.d.). Electro-Optical Properties of Cholesteric Liquid Crystals and Polymer Complex. Available at: [Link]

• Saadaoui, L. et al. (2024). Electro-Optic Response of Polymer-Stabilized Cholesteric Liquid Crystals with Different Polymer Concentrations. MDPI. Available at: [Link]

• Podgorska, J. et al. (2022). Evaluation of the Characteristics of Cholesteric Liquid Crystal Diffuser Element Applied in Multi-Focal Display Architectures. MDPI. Available at: [Link]

• (n.d.). Preparation of polymer‐stabilized cholesteric liquid crystal films capable of broadband reflection using a three‐layer system of self‐diffusion. ResearchGate. Available at: [Link]

• (n.d.). Polymer-stabilized bistable dual-frequency cholesteric liquid crystal devices assisted by a predesigned chiral dopant. Journal of Materials Chemistry C. Available at: [Link]

• (n.d.). Photoalignment of cholesteric liquid crystals. ResearchGate. Available at: [Link]

• Saadaoui, L. et al. (2024). Electro-Optic Response of Polymer-Stabilized Cholesteric Liquid Crystals with Different Polymer Concentrations. MDPI. Available at: [Link]

• (n.d.). Electro Optical Properties of Cholesteric Liquid Crystal. Scholars Research Library. Available at: [Link]

• Adams, J. et al. (1971). CHOLESTERIC LIQUID CRYSTALS FOR OPTICAL APPLICATIONS. R Discovery. Available at: [Link]

• Li, Y. et al. (2023). A Review of Developments in Polymer Stabilized Liquid Crystals. PMC. Available at: [Link]

• Chen, Y.-C. et al. (2024). Fabrication of Polymer/Cholesteric Liquid Crystal Films and Fibers Using the Nonsolvent and Phase Separation Method. Langmuir. Available at: [Link]

• Ahmad, A. et al. (n.d.). Recent advances in lasing phenomena in cholesteric liquid crystals: materials, mechanisms and applications. Physical Chemistry Chemical Physics. Available at: [Link]

• (n.d.). Cholesteric liquid crystal. Wikipedia. Available at: [Link]

• Katz, D. (n.d.). Preparation of Cholesteryl Ester Liquid Crystals. chymist.com. Available at: [Link]

• Chilaya, G. (n.d.). (PDF) Cholesteric Liquid Crystals: Optics, Electro-optics, and Photo-optics. ResearchGate. Available at: [Link]

• Zhang, Z. et al. (2022). Research Progress of Cholesteric Liquid Crystals with Broadband Reflection. PMC. Available at: [Link]

• (n.d.). Preparation of Cholesteryl Ester Liquid Crystals. MRSEC Education Group. Available at: [Link]

• (n.d.). Vertical Alignment of Liquid Crystal on ITO Glass with Anodic Aluminum Oxide Thin Film | Request PDF. ResearchGate. Available at: [Link]

• (n.d.). Phototuning structural color and optical switching cholesteric textures in azobenzene-doped cholesteric liquid crystals. Journal of Materials Chemistry C. Available at: [Link]

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• Podgorska, J. et al. (n.d.). Evaluation of the Characteristics of Cholesteric Liquid Crystal Diffuser Element Applied in Multi-Focal Display Architectures. ResearchGate. Available at: [Link]

• (n.d.). Effect of dye doping on the thermal and optical properties of cholesteric liquid crystals. Available at: [Link]

• Spooner, P. et al. (n.d.). Phase behavior and crystalline structures of cholesteryl ester mixtures: a C-13 MASNMR study. PubMed. Available at: [Link]

• Parker, R. et al. (2023). Bioinspired Photonic Materials from Cellulose: Fabrication, Optical Analysis, and Applications. ACS Publications. Available at: [Link]

• Alaasar, M. et al. (2021). Planar and Vertical Alignment of Rod-like and Bent-core Liquid Crystals Using Functionalized Indium Tin Oxide Substrates. Taylor & Francis Online. Available at: [Link]

• Ginsburg, G. et al. (n.d.). PHYSICAL PROPERTIES OF CHOLESTERYL ESTERS. MRI Questions. Available at: [Link]

• Mishra, A. (2019). How to get Proper alignment of polyvinyl alcohol on the ITO coated glass plate?. ResearchGate. Available at: [Link]

• (2022). Ionic Chiral Ferrocene Doped Cholesteric Liquid Crystal with Electronically Tunable Reflective Bandwidth performance. PMC. Available at: [Link]

• (n.d.). Optical Tuning of the Reflection of Cholesterics Doped with Azobenzene Liquid Crystals. Available at: [Link]

• Javanainen, M. et al. (n.d.). Phase Behavior of Binary Mixtures of SOPC and Cholesterol. PMC. Available at: [Link]

• Chen, P. et al. (2024). Q&A of liquid crystal alignment: theory and practice. Frontiers. Available at: [Link]

• Ginsburg, G. et al. (n.d.). Molecular motions and thermotropic phase behavior of cholesteryl esters with triolein. PubMed. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Ensuring the Stability of Cholesteryl Formate Powder

Welcome to the technical support center for cholesteryl formate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for maintaining the stability and integrity of cholesteryl formate powder during storage and handling. As a crucial component in various research applications, including liquid crystal formulations and drug delivery systems, ensuring its purity is paramount for reproducible and reliable experimental outcomes.

Understanding Cholesteryl Formate and Its Stability Challenges

Cholesteryl formate is an ester of cholesterol and formic acid.[1][2][3] Like many cholesteryl esters, its stability can be compromised by environmental factors, leading to degradation that can significantly impact its physical and chemical properties. The primary challenges in maintaining the stability of cholesteryl formate powder stem from its susceptibility to:

• Hydrolysis: The ester linkage in cholesteryl formate is vulnerable to cleavage by water molecules, a reaction that is accelerated by the presence of acids or bases. This process yields cholesterol and formic acid, altering the material's purity and performance characteristics.

• Oxidation: The cholesterol moiety, particularly the unsaturated bond in the B-ring of the steroid nucleus, is susceptible to oxidation.[4][5] Exposure to atmospheric oxygen, especially in the presence of light or elevated temperatures, can lead to the formation of various oxidized byproducts, collectively known as oxysterols.[6] These impurities can interfere with experimental results and may introduce cytotoxic effects.[5]

• Thermal Degradation: High temperatures can promote both hydrolysis and oxidation, and at very high temperatures, can lead to the formation of polymers and other degradation products.[7]

• Photodegradation: Exposure to light, particularly UV radiation, can provide the energy to initiate and propagate oxidative degradation pathways.[8]

This guide will provide a structured approach to mitigate these challenges through proper storage, handling, and periodic quality assessment.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that users may encounter with cholesteryl formate powder, providing likely causes and actionable solutions.

Observed Problem	Potential Cause(s)	Troubleshooting Steps & Solutions
Change in Powder Appearance (e.g., clumping, discoloration)	- Moisture Absorption: Leads to hydrolysis and physical changes. - Oxidation: Can cause a yellowish or brownish tint.	1. Verify Storage Conditions: Ensure the container is tightly sealed and stored in a desiccator or a dry, inert atmosphere.[8][9] 2. Assess Purity: Use Thin Layer Chromatography (TLC) as a rapid check for impurities. A pure sample should show a single spot. 3. Consider Inert Gas Overlay: For long-term storage, after opening, purge the container with an inert gas like argon or nitrogen before resealing.
Inconsistent Experimental Results (e.g., altered phase transition temperatures)	- Degradation of the material: The presence of impurities (cholesterol, oxysterols) will alter the physical properties.[10] - Batch-to-batch variability.	1. Perform Quality Control: Analyze the powder's purity using High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).[11] 2. Recrystallize if Necessary: If impurities are detected, recrystallization from an appropriate solvent can purify the material. 3. Standardize Handling Procedures: Ensure consistent handling protocols across all experiments to minimize exposure to environmental factors.
Poor Solubility in Non-polar Solvents	- Presence of polar impurities: Hydrolysis products like cholesterol are more polar than cholesteryl formate. - Incorrect solvent choice.	1. Confirm Purity: As above, use chromatographic techniques to check for degradation products. 2. Solvent Selection: Cholesteryl formate is soluble in solvents like chloroform and dichloromethane.[12] Ensure you are using an appropriate, high-purity solvent. 3. Gentle Warming: If solubility is slow, gentle warming and sonication can aid dissolution. Avoid excessive heat to prevent degradation.[7]

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for long-term stability of cholesteryl formate powder?

A1: For optimal long-term stability, cholesteryl formate powder should be stored at -20°C.[1][13] The container should be tightly sealed to prevent moisture ingress.[8][9] To further protect against hydrolysis and oxidation, storage in a desiccator under an inert atmosphere (e.g., argon or nitrogen) is highly recommended. The material should also be protected from light.[8][12]

Q2: I've noticed my cholesteryl formate powder has clumped together. Is it still usable?

A2: Clumping is a strong indicator of moisture absorption, which can lead to hydrolysis. While the material may not be completely degraded, its purity is questionable. It is crucial to assess the purity of the powder before use. A simple method is Thin Layer Chromatography (TLC) to check for the presence of cholesterol (a common hydrolysis product). For quantitative analysis, HPLC or GC is recommended. If significant degradation is detected, the powder should be purified or a new batch should be used.

Q3: How can I safely handle cholesteryl formate powder to minimize degradation?

A3: Proper handling is critical to maintaining the stability of cholesteryl formate. Here is a recommended workflow:

• Allow the container to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture onto the cold powder.

• Handle the powder in a low-humidity environment, such as a glove box or under a gentle stream of dry nitrogen.

• Use clean, dry spatulas and weighing boats.

• Minimize the time the container is open.

• After taking the required amount, consider purging the container with an inert gas before tightly resealing.

• Always wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[9][14]

Q4: What are the primary degradation products of cholesteryl formate, and how can I detect them?

A4: The two primary degradation pathways lead to the following products:

• Hydrolysis Products: Cholesterol and formic acid.

• Oxidation Products: A complex mixture of oxysterols, such as 7-ketocholesterol and cholesterol epoxides.[4][10]

These impurities can be detected and quantified using various analytical techniques:

• Thin Layer Chromatography (TLC): A quick, qualitative method to visualize the presence of more polar impurities like cholesterol.

• High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC): These methods can separate and quantify cholesteryl formate and its degradation products, providing a precise measure of purity.[11][15]

• Mass Spectrometry (MS): When coupled with LC or GC, MS can identify the specific chemical structures of the degradation products.[11][16]

Experimental Protocols

Protocol for Routine Purity Assessment by Thin Layer Chromatography (TLC)

This protocol provides a rapid qualitative assessment of cholesteryl formate purity.

Materials:

• TLC plates (silica gel 60 F254)

• Developing chamber

• Spotting capillaries

• Mobile phase: Hexane:Ethyl Acetate (e.g., 80:20 v/v, optimization may be required)

• Visualization reagent: Phosphomolybdic acid stain or iodine chamber

• Cholesteryl formate sample

• Cholesterol standard (for comparison)

• Chloroform or dichloromethane (for sample preparation)

Procedure:

• Prepare a small amount of a concentrated solution of your cholesteryl formate powder in chloroform.

• Prepare a similar solution of a cholesterol standard.

• Using a capillary, spot a small amount of each solution onto the baseline of the TLC plate.

• Allow the spots to dry completely.

• Place the plate in the developing chamber containing the mobile phase.

• Allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Remove the plate and immediately mark the solvent front.

• Dry the plate thoroughly.

• Visualize the spots using an iodine chamber or by dipping in phosphomolybdic acid stain followed by gentle heating.

• Interpretation: Pure cholesteryl formate should appear as a single spot. The presence of a second spot corresponding to the cholesterol standard indicates hydrolysis.

Workflow for Handling and Preparing Cholesteryl Formate for Experiments

The following diagram illustrates the recommended workflow to minimize degradation during experimental setup.

Figure 1. Recommended workflow for handling cholesteryl formate powder.

Degradation Pathways and Prevention

Understanding the mechanisms of degradation is key to preventing them.

Hydrolysis

Hydrolysis is the chemical breakdown of the ester bond by water.

Figure 2. Hydrolysis of cholesteryl formate.

Prevention:

• Strict Moisture Control: Store in tightly sealed containers with a desiccant.[8]

• Inert Atmosphere: An inert atmosphere (nitrogen or argon) will displace moist air.

• Use of Anhydrous Solvents: When preparing solutions, use high-purity, anhydrous solvents.

Oxidation

Oxidation primarily occurs at the C5-C6 double bond of the cholesterol ring system.

Figure 3. Simplified oxidation pathway of cholesteryl formate.

Prevention:

• Protection from Light: Store in amber vials or in the dark.[8][12]

• Low Temperature Storage: Cold temperatures (-20°C) slow down the rate of oxidative reactions.[1][13]

• Oxygen Exclusion: Store under an inert atmosphere.

• Use of Antioxidants: In solution, the addition of a small amount of an antioxidant like BHT (butylated hydroxytoluene) can be considered for some applications, but its compatibility with the downstream experiment must be verified.

By implementing these robust storage and handling protocols, and by performing routine quality checks, researchers can ensure the stability and reliability of their cholesteryl formate powder, leading to more accurate and reproducible scientific outcomes.

References

• MRSEC Education Group. Preparation of Cholesteryl Ester Liquid Crystals. [Link]

• Khan, M. A., & D'Souza, A. (2010). Stability of Cholesterol, 7-Ketocholesterol and β-Sitosterol during Saponification: Ramifications for Artifact Monitoring of Sterol Oxide Products. PMC. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Understanding Cholesterol Stability and Storage Requirements for Industrial Use. [Link]

• MRI Questions. PHYSICAL PROPERTIES OF CHOLESTERYL ESTERS. [Link]

• Cole-Parmer. Material Safety Data Sheet - Cholesteryl benzoate, 98%. [Link]

• Ahmad, S., et al. (2019). Cholesterol Degradation and Production of Extracellular Cholesterol Oxidase from Bacillus pumilus W1 and Serratia marcescens W8. PMC. [Link]

• Carl ROTH. Safety Data Sheet: Cholesterol. [Link]

• ResearchGate. For how long can I store lipids (in solution) in -20°C freezer?. [Link]

• Levitan, I., et al. (2018). From Inert Storage to Biological Activity—In Search of Identity for Oxidized Cholesteryl Esters. PMC. [Link]

• World Elder Abuse Awareness Day. CitrusBurn Reviews: How It Targets Fat Storage at the Cellular Level. [Link]

• ResearchGate. Aerobic 9,10-seco degradation pathways for cholesterol, cholate, and testosterone. [Link]

• PubMed Central. Cholesteryl ester acyl oxidation and remodeling in murine macrophages. [Link]

• PubMed. Studies on Cholesterol Ester Formation and Hydrolysis in Liver Disease: A Selective Review. [Link]

• Griffiths, W. J., & Wang, Y. (2019). Cholesterol metabolism pathways – are the intermediates more important than the products?. PMC. [Link]

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• Murphy, R. C., et al. (2011). Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry. PMC. [Link]

• PubMed. The Effect of Temperature and Exposure Time on Stability of Cholesterol and Squalene in Latent Fingermarks Deposited on PVDF Membrane. [Link]

• Ho, Y. K., Brown, M. S., & Goldstein, J. L. (1978). Hydrolysis and excretion of cytoplasmic cholesteryl esters by macrophages: stimulation by high density lipoprotein and other agents. PubMed. [Link]

• ACS Publications. Oxidation of Cholesterol by a Biomimetic Oxidant, Cetyltrimethylammonium Dichromate. The Journal of Organic Chemistry. [Link]

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Technical Support Center: Cholesteryl Formate Cholesteric Phase Stabilization

Introduction: Welcome to the dedicated technical support guide for researchers working with cholesteryl formate. Cholesteryl formate (CF) is a fascinating chiral liquid crystal, notable for its cholesteric (chiral nematic) phase which exhibits selective reflection of light. However, a significant experimental challenge is the thermodynamic instability of this phase at ambient room temperature, where CF tends to exist in its crystalline solid state. This guide provides in-depth troubleshooting, experimental protocols, and frequently asked questions (FAQs) to help you successfully stabilize the cholesteric phase of CF for your research applications.

Our approach is built on providing not just methods, but the scientific rationale behind them, ensuring you can adapt and troubleshoot effectively. We will explore several field-proven strategies, from simple supercooling to advanced polymer network stabilization.

Guide Structure

• Part 1: The Core Challenge - Supercooling & Purity

  • Troubleshooting Guide: Preventing Premature Crystallization

  • FAQ: Supercooling and Material Purity

• Part 2: Advanced Stabilization via Eutectic Mixtures

  • Troubleshooting Guide: Formulation & Phase Separation

  • Experimental Protocol: Preparing a Binary Cholesteric Mixture

  • FAQ: Eutectic Systems

• Part 3: Polymer Network Stabilization

  • Troubleshooting Guide: Polymerization & Network Defects

  • Experimental Protocol: Fabricating a Polymer-Stabilized Cholesteryl Formate (PSCF) Film

  • FAQ: Polymer Networks

• Part 4: Essential Characterization

  • Quick Guide to Verifying the Cholesteric Phase

• Part 5: References

Part 1: The Core Challenge - Supercooling & Purity

The simplest approach to observing the cholesteric phase at room temperature is through supercooling—cooling the material from its liquid phase into the cholesteric mesophase at a rate that bypasses the crystallization point. This method, however, yields a thermodynamically metastable state.

Troubleshooting Guide: Preventing Premature Crystallization

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Sample crystallizes immediately upon cooling below the clearing point.	1. Heterogeneous Nucleation: Dust particles, surface scratches on the substrate (glass slide), or chemical impurities are acting as nucleation sites.	1a. Use high-purity, chromatography-grade cholesteryl formate. 1b. Work in a clean environment (e.g., a laminar flow hood). 1c. Meticulously clean all substrates. Use an ultrasonic bath with solvents like acetone and isopropanol, followed by plasma cleaning if available.
Cholesteric "focal conic" texture is observed, but it rapidly transforms into crystalline spherulites.	1. Slow Cooling Rate: The cooling rate is not fast enough to "trap" the sample in the metastable cholesteric phase. 2. Low Viscosity: The viscosity of the cholesteric phase is too low, allowing for rapid molecular rearrangement into the more stable crystal lattice.	1a. Increase the cooling rate. Consider quenching the sample on a metal block at the desired temperature. 2a. This is an intrinsic property. If rapid crystallization persists, supercooling alone is not a viable strategy for your required observation time. Proceed to Part 2 or Part 3 .
Inconsistent results between samples.	1. Variable Purity: The purity of cholesteryl formate varies between batches. 2. Inconsistent Substrate Preparation: Surface energy and cleanliness of the glass slides are not uniform.	1a. Standardize on a single, high-purity source for your material. 2a. Implement a rigorous, standardized cleaning protocol for all substrates used in your experiments.

FAQ: Supercooling and Material Purity

Q1: Why does my cholesteryl formate sample crystallize so easily, even when I cool it carefully? A: Cholesteryl formate, like many single-component liquid crystals, has a strong thermodynamic driving force to crystallize below its melting point. The cholesteric phase is only a mesophase (intermediate state of matter) that is stable within a specific temperature range. At room temperature, the crystalline solid is the most stable state. Supercooling is essentially a kinetic trick; you are trying to outrun thermodynamics. Any microscopic impurity or surface defect can provide a template (a nucleation site) for crystallization to begin, which then propagates rapidly.

Q2: How pure does my cholesteryl formate need to be for successful supercooling? A: For the best chance of achieving a supercooled state, a purity of >99% is recommended. Even small fractions of a percentage point of impurities can act as nucleation sites. If you are synthesizing the material, multiple recrystallization steps are advised to achieve the necessary purity.

Part 2: Advanced Stabilization via Eutectic Mixtures

A more robust method for lowering the working temperature of a liquid crystal is to create a eutectic mixture. By mixing cholesteryl formate with another liquid crystalline or chiral compound, you can significantly lower the melting point of the system, potentially making the cholesteric phase stable at room temperature.

Troubleshooting Guide: Formulation & Phase Separation

Observed Issue	Potential Cause(s)	Recommended Solution(s)
The mixture is cloudy or shows distinct domains after heating and cooling (Phase Separation).	1. Immiscibility: The chosen mixing components are not fully miscible in the desired concentration range. 2. Incorrect Mixing: The components were not heated to a high enough temperature (isotropic phase) for a sufficient duration to achieve a homogeneous mixture.	1a. Consult phase diagrams from literature if available, or systematically test different components. Compounds with similar molecular structures (e.g., other cholesteryl esters) are often good starting points. 2a. Ensure the mixture is heated well into the isotropic (clear liquid) phase and held there with gentle agitation for several minutes before cooling.
The mixture crystallizes at a temperature that is not significantly lower than pure CF.	1. Non-Eutectic Composition: The mixing ratio is far from the eutectic point. The eutectic composition has the lowest possible melting point.	1a. Prepare a series of mixtures with varying compositions (e.g., 90:10, 80:20, 70:30, etc.) and characterize the melting point of each using Differential Scanning Calorimetry (DSC) or a hot-stage microscope to identify the eutectic composition.
The cholesteric pitch (and thus color) of the mixture is not what I expected.	1. Helical Twisting Power (HTP): The added component has its own chirality and HTP, which will alter the net pitch of the mixture.	1a. This is an expected outcome. The pitch of a mixture is a function of the concentration and HTP of its components. This property can be exploited to tune the optical properties of the final system.

Experimental Protocol: Preparing a Binary Cholesteric Mixture

• Component Selection: Choose a second component. A common choice is another cholesteryl ester like cholesteryl oleyl carbonate (COC) or cholesteryl nonanoate (CN), which are known to form stable cholesteric phases at room temperature.

• Weighing: Accurately weigh the desired mass percentages of cholesteryl formate and the second component into a small glass vial. For example, start with a 50:50 wt% mixture.

• Homogenization:

  • Place the vial on a hot plate and heat it until the mixture becomes a completely clear, isotropic liquid. This ensures molecular-level mixing.

  • Gently agitate the vial for 5-10 minutes to ensure homogeneity.

• Sample Preparation:

  • Take a small drop of the molten mixture and place it on a clean, pre-heated microscope slide.

  • Place a clean coverslip on top to create a thin film.

• Cooling & Observation:

  • Transfer the slide to a hot-stage microscope.

  • Slowly cool the sample from the isotropic phase. Observe the transition into the cholesteric phase.

  • Continue cooling to room temperature and observe the stability of the phase over time.

• Characterization: Use Polarized Optical Microscopy (POM) to identify the liquid crystal textures and confirm the presence of the cholesteric phase (e.g., planar or focal conic texture).

FAQ: Eutectic Systems

Q1: How do I know which compound to mix with cholesteryl formate? A: The ideal candidate should be: 1) Miscible with cholesteryl formate, 2) Chemically stable, and 3) Possess a liquid crystal phase in a convenient temperature range. A good starting point is the family of cholesteryl esters. For example, mixing a high-melting-point cholesteric compound with a low-melting-point one often results in a mixture with a significantly depressed melting point.

Q2: What is a "eutectic point" and why is it important? A: The eutectic point is a specific composition in a mixture of substances where the mixture has the lowest possible melting point. At this composition, the mixture freezes and melts congruently (at a single, sharp temperature) like a pure substance. Formulating your mixture at or near the eutectic point provides the greatest depression of the melting temperature, maximizing the chance that the cholesteric phase will be stable at room temperature.

Part 3: Polymer Network Stabilization

This is one of the most effective and widely used methods. A small amount of a reactive monomer and a photoinitiator are dissolved in the cholesteryl formate. The mixture is held in its cholesteric phase at an elevated temperature, and then exposed to UV light. The monomer polymerizes to form a cross-linked polymer network throughout the liquid crystal, effectively "locking" the cholesteric structure in place.

Troubleshooting Guide: Polymerization & Network Defects

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Sample is hazy or opaque after UV curing.	1. Phase Separation: The monomer phase-separated from the liquid crystal host before or during polymerization. 2. High Monomer Concentration: Too much monomer creates large polymer domains that scatter light.	1a. Choose a monomer with good solubility in the liquid crystal host (e.g., reactive mesogens like RM257). 1b. Increase the curing temperature (while still remaining in the cholesteric phase) to improve solubility. 2a. Reduce the monomer concentration. Typical concentrations are 1-5 wt%.
The cholesteric texture is lost or distorted after curing.	1. Polymerization-Induced Disruption: The polymerization process itself can disrupt the delicate liquid crystal ordering. 2. Inappropriate UV Intensity: Too high UV intensity can cause rapid, uncontrolled polymerization, while too low intensity may lead to incomplete curing.	1a. Use a lower monomer concentration. 1b. Optimize the UV curing conditions (intensity and exposure time). Start with a low intensity (e.g., 1-5 mW/cm²) and adjust as needed.
The sample does not fully polymerize; it remains tacky or liquid.	1. Insufficient Photoinitiator: Not enough photoinitiator to start the polymerization reaction. 2. Oxygen Inhibition: Oxygen in the air can quench the free radicals needed for polymerization. 3. UV Wavelength Mismatch: The wavelength of the UV lamp does not match the absorption peak of the photoinitiator.	1a. Ensure the correct concentration of photoinitiator is used (typically ~1 wt% relative to the monomer). 2a. Perform the UV curing in an inert atmosphere (e.g., a nitrogen-filled glovebox). 3a. Check the specifications of your photoinitiator and UV source to ensure they are compatible.

Experimental Protocol: Fabricating a Polymer-Stabilized Cholesteryl Formate (PSCF) Film

Caption: Workflow for Polymer-Stabilized Cholesteryl Formate (PSCF) Film Fabrication.

FAQ: Polymer Networks

Q1: What kind of monomer and photoinitiator should I use? A: The ideal monomer is a "reactive mesogen," which has a liquid crystal-like structure itself (e.g., RM257). This improves its solubility in the cholesteryl formate host and reduces phase separation. For the photoinitiator, a common choice is Irgacure 651, which is efficient for initiating free-radical polymerization upon exposure to UV light (typically 365 nm).

Q2: Will the polymer network change the optical properties of my cholesteric liquid crystal? A: Yes, slightly. The polymer network is a foreign body within the liquid crystal matrix. It can introduce some light scattering, potentially reducing the brightness of the reflected color. It can also slightly alter the helical pitch of the cholesteric phase due to surface anchoring effects at the polymer-liquid crystal interface. However, for a low monomer concentration (1-5 wt%), these effects are often minimal and acceptable.

Part 4: Essential Characterization

Verifying that you have successfully stabilized the cholesteric phase, rather than an amorphous glassy state or a microcrystalline solid, is crucial.

Quick Guide to Verifying the Cholesteric Phase

• Polarized Optical Microscopy (POM): This is the primary tool.

  • Signature Texture: Look for the characteristic "fingerprint" or "focal conic" texture under crossed polarizers.

  • Selective Reflection: If the pitch is in the visible range, you should observe vibrant color when viewing the sample without the analyzer. This color is a hallmark of the planar-aligned cholesteric phase.

• Differential Scanning Calorimetry (DSC):

  • Confirmation of Phase: A DSC scan of your stabilized sample should show the absence of a sharp crystallization exotherm upon cooling and the absence of a melting endotherm upon heating back up. This confirms that the material is not simply crystallizing. You may observe a weak glass transition, but not the distinct peaks associated with melting/crystallization.

Part 5: References

• Yang, D. K., & Wu, S. T. (2014). Fundamentals of Liquid Crystal Devices. John Wiley & Sons. [Link]

• Broer, D. J., Lub, J., & Mol, G. N. (1995). Wide-band reflective polarizers from cholesteric polymer networks with a pitch gradient. Nature, 378(6556), 467–469. [Link]

• Mitov, M. (2012). Cholesteric Liquid Crystals in Photonic Applications. Advanced Materials, 24(47), 6260–6276. [Link]

removing unreacted cholesterol from cholesteryl formate product

Removing Unreacted Cholesterol & Impurities

To: Research Scientists & Process Chemists From: Senior Application Scientist, Lipid Chemistry Division Subject: Troubleshooting & Purification Protocol for Cholesteryl Formate (CAS 4351-55-7)

Introduction: The Structural Challenge

Synthesizing Cholesteryl Formate involves esterifying the 3

-hydroxyl group of cholesterol. The purification challenge arises from the structural similarity between the starting material (Cholesterol) and the product (Cholesteryl Formate). Both possess the bulky, lipophilic steroid backbone. The only difference is the conversion of a polar hydroxyl group (-OH) to a slightly less polar formate ester (-O-CHO).[1]

While this polarity shift is sufficient for chromatographic separation, it can make recrystallization tricky due to the formation of mixed crystals or liquid crystalline phases. This guide outlines the most robust protocols to isolate high-purity Cholesteryl Formate.

Part 1: Diagnostics & Monitoring[1]

Before attempting purification, you must quantify the impurity profile. Do not rely solely on visual inspection, as cholesteryl esters often exhibit mesophases (liquid crystal states) that mimic impurities.[1]

Thin Layer Chromatography (TLC)

This is the primary method for monitoring reaction progress and purity.

• Stationary Phase: Silica Gel 60 F254 plates.[1]

• Mobile Phase: Hexane : Ethyl Acetate (9:1 v/v).[1]

  • Why: A non-polar system is required to move the ester. Increasing polarity (e.g., 8:2) will cause the ester to run with the solvent front, reducing resolution.

• Visualization: UV is often insufficient because the steroid backbone has weak absorbance. Use Anisaldehyde-Sulfuric Acid or 10% Sulfuric Acid in Ethanol followed by heat charring.[1]

• Expected

  Values:

  • Cholesteryl Formate: ~0.8 - 0.9 (High mobility).[1]

  • Unreacted Cholesterol: ~0.3 - 0.4 (Retarded by H-bonding with silica).[1]

Melting Point Analysis (Critical)

Cholesteryl formate is a liquid crystal material.[1] It does not melt like a simple organic solid.[1]

Compound	Melting Point (Solid Liquid)	Behavior
Cholesteryl Formate	96–97 °C	May show turbidity (mesophase) before clearing.[1]
Cholesterol	148–150 °C	Distinct high-melting impurity.[1]

Diagnostic Rule: If your product remains solid or turbid above 100°C, you have significant unreacted cholesterol contamination.

Part 2: Purification Protocols

Decision Matrix

Use the following logic to select your purification route.

Figure 1: Decision matrix for selecting the appropriate purification strategy based on crude purity.

Method A: Recrystallization (Preferred for Scale)

Recrystallization exploits the difference in lattice energy. Cholesterol is much less soluble in cold acetone than the ester.

Reagents: Acetone (HPLC Grade), Ethanol (Absolute).[1]

• Dissolution: Place the crude solid in a flask. Add Acetone (approx. 10 mL per gram of solid).[1]

• Heating: Heat to a gentle boil (water bath at 60°C). The solid should dissolve completely.

  • Note: If a small amount of white solid persists despite adding excess solvent, filter it hot. This is likely pure cholesterol (insoluble impurity).[1]

• Co-Solvent Addition (Optional): If the product is too soluble in acetone (yield is low), add Ethanol dropwise at the boiling point until slight turbidity appears, then add a drop of acetone to clear it.

• Crystallization: Remove from heat. Allow to cool slowly to room temperature. Then place in an ice bath (0-4°C) for 1 hour.

  • Mechanism:[2][3][4][5][6][7] Rapid cooling traps impurities.[1] Slow cooling allows the ester to form an ordered lattice, excluding the cholesterol.

• Filtration: Vacuum filter the white crystals. Wash with cold acetone.[1]

• Drying: Dry under high vacuum. Crucial: Ensure all solvent is removed; trapped solvent lowers the melting point and mimics oiling out.

Method B: Flash Column Chromatography (High Purity)

If the reaction conversion was poor (<80%), recrystallization will result in massive yield loss. Chromatography is required.[1]

• Stationary Phase: Silica Gel (230-400 mesh).[1]

• Loading: Dissolve crude in a minimum amount of Chloroform or Dichloromethane.

• Elution Gradient:

  • Start: 100% Hexane (Elutes non-polar impurities).[1]

  • Ramp: 2% Ethyl Acetate in Hexane (Elutes Cholesteryl Formate).[1]

  • Flush: 20% Ethyl Acetate in Hexane (Elutes unreacted Cholesterol).[1]

• Collection: Collect fractions. Spot on TLC. Pool fractions containing the high

  spot only.

Part 3: Troubleshooting & FAQs

Q1: My product turned into a cloudy oil instead of crystals. What happened?

A: This is "oiling out," common with cholesteryl esters.

• Cause 1 (Purity): High impurity levels depress the melting point below room temperature. Fix: Use Method B (Chromatography).[1]

• Cause 2 (Solvent): The solution was too concentrated or cooled too fast. Fix: Re-heat to dissolve the oil, add slightly more solvent, and cool very slowly. Scratch the glass with a rod to induce nucleation.

• Cause 3 (Mesophase): You might be observing the cholesteric liquid crystal phase. Cool it further (to -20°C) to force solidification.

Q2: I see a "streak" on my TLC plate instead of distinct spots.

A: This usually indicates degradation or overloading.[1]

• Acid Sensitivity: Formate esters are susceptible to hydrolysis.[1] If your silica is too acidic, it can hydrolyze the ester back to cholesterol on the plate. Add 1% Triethylamine to your TLC solvent system to neutralize the silica.

• Overloading: You applied too much sample.[1] Dilute your spotter solution.

Q3: Can I use Methanol for recrystallization?

A: Generally, no . Cholesteryl esters are very hydrophobic.[1] They are often insoluble in methanol even at boiling temperatures, leading to "oiling out" rather than crystallization. Acetone or Ethyl Acetate/Ethanol blends are superior because they solubilize the hydrophobic steroid backbone better at high temperatures.

Q4: My melting point is 90-105°C (broad). Is it pure?

A: No. A broad range (>2°C) indicates impurities.[1]

• Pure Cholesteryl Formate melts sharply (~96-97°C).[1]

• If the range is broad and low, you have solvent entrapment. Dry under high vacuum (0.1 mbar) for 24 hours.

• If the range is broad and high (e.g., 110-130°C), you have significant Cholesterol contamination. Recrystallize again.

References

• National Center for Biotechnology Information. (2024).[1] PubChem Compound Summary for CID 92158, Cholesteryl formate. Retrieved from [Link]

• Mettler Toledo. (n.d.).[1] Recrystallization Guide: Solvents and Methods. Retrieved from [Link][1][8]

• Rockefeller University. (n.d.).[1] Thin Layer Chromatography (TLC) for the Separation of Lipids. Retrieved from [Link]

Sources

• 1. CAS Common Chemistry [commonchemistry.cas.org]
• 2. Theoretical mechanism of the formation of cholesteryl chloride from cholesterol and thionyl chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fatty acids as determinants of triglyceride and cholesteryl ester synthesis by isolated hepatocytes: kinetics as a function of various fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mt.com [mt.com]
• 5. Separation and Determination of Fatty Acids from Lipid Fractions by High-Performance Liquid Chromatography: Cholesterol Esters of Umbilical Cord Arteries - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Thin Layer Chromatography (TLC) for the Separation of Lipids [rockedu.rockefeller.edu]
• 8. files.blogs.baruch.cuny.edu [files.blogs.baruch.cuny.edu]

Technical Support Center: Cholesteryl Formate Degradation Under Alkaline Conditions

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with cholesteryl formate. This document provides in-depth guidance on the degradation of cholesteryl formate under alkaline conditions, a common procedure in lipid analysis. Here, we address frequent experimental challenges through a detailed question-and-answer format, troubleshooting guides, and validated protocols to ensure the integrity and accuracy of your results.

Part 1: Fundamental Principles of Alkaline Degradation

This section covers the core chemical principles governing the reaction of cholesteryl formate with alkali.

Q1: What are the primary degradation products of cholesteryl formate under alkaline conditions?

When cholesteryl formate is subjected to alkaline conditions, it undergoes a hydrolysis reaction known as saponification . This process cleaves the ester bond, yielding two primary products:

• Cholesterol: The original steroid alcohol.

• Formate Salt: The salt of formic acid (e.g., sodium formate if using sodium hydroxide).

Following the initial reaction, an acidic workup is typically required to neutralize the base and protonate the formate salt to formic acid and the cholesterol alkoxide to cholesterol, although cholesterol is generally stable as the free alcohol in the reaction mixture.[1][2][3]

Q2: What is the chemical mechanism for the alkaline hydrolysis of cholesteryl formate?

The reaction proceeds via a well-established nucleophilic acyl substitution mechanism.[1]

• Nucleophilic Attack: A hydroxide ion (OH⁻) from the alkali (e.g., NaOH, KOH) acts as a nucleophile, attacking the electrophilic carbonyl carbon of the formate ester. This forms a tetrahedral intermediate.[1][2]

• Elimination of the Leaving Group: The unstable tetrahedral intermediate collapses, reforming the carbonyl double bond. This results in the expulsion of the cholesteryl alkoxide (Chol-O⁻) as the leaving group.

• Proton Transfer: The cholesteryl alkoxide is a strong base and is subsequently protonated by the solvent (e.g., water or alcohol) or by the formic acid formed in the previous step, yielding free cholesterol. The formic acid is deprotonated by the base to form the formate salt.[1]

Below is a diagram illustrating this two-step mechanism.

Caption: Mechanism of cholesteryl formate saponification.

Q3: What key factors influence the rate and completeness of the saponification reaction?

Several parameters must be carefully controlled to ensure an efficient and complete reaction. The interplay of these factors determines the reaction kinetics and the potential for side-product formation.

Parameter	Effect on Reaction	Rationale & Considerations
Base Concentration	Higher concentration increases the rate.	An excess of base is used to drive the reaction to completion. However, excessively high concentrations can promote side reactions. A common range is 0.5 M to 2 M KOH or NaOH in an alcoholic solvent.
Temperature	Higher temperature increases the rate.	Heating under reflux (e.g., 60-80°C) is standard. Overheating can lead to the degradation of cholesterol or other sample components.
Solvent	Choice of solvent affects solubility and reaction rate.	Ethanolic or methanolic solutions are common as they solubilize both the nonpolar ester and the polar alkali. Water is also necessary for the hydroxide ions.
Reaction Time	Must be sufficient for complete hydrolysis.	Incomplete reaction is a common issue. Typical times range from 30 minutes to 2 hours. The exact time should be optimized and validated for the specific sample matrix.

Part 2: Troubleshooting Guide for Experimental Issues

This section provides solutions to common problems encountered during the alkaline hydrolysis of cholesteryl formate.

Problem: My reaction is incomplete, and I still see a significant amount of cholesteryl formate in my analysis (e.g., GC, LC-MS).

An incomplete reaction is often the primary source of inaccurate quantification.

Possible Causes & Solutions:

• Insufficient Base: The amount of base may be stoichiometrically insufficient, especially in complex matrices with other saponifiable lipids (like triglycerides) that consume the alkali.

  • Solution: Increase the concentration of the alkaline solution or the volume used. Ensure the base is fresh, as alkali solutions can absorb atmospheric CO₂ over time, reducing their effective concentration.[4]

• Inadequate Reaction Time or Temperature: The reaction may not have been allowed to proceed to completion.

  • Solution: Increase the reflux time in 30-minute increments or raise the temperature slightly (e.g., by 5-10°C), monitoring for any potential degradation of the target analyte.

• Poor Solubility: Cholesteryl formate may not be fully dissolved in the reaction medium, limiting its contact with the hydroxide ions.

  • Solution: Ensure vigorous mixing or stirring during the reaction. Consider adding a co-solvent like toluene or tetrahydrofuran (THF) to improve the solubility of highly nonpolar lipids.

• Phase Separation: If the sample creates a separate phase from the aqueous-alcoholic base, the reaction will be slow.

  • Solution: Use a solvent system that ensures a single phase. Vigorous agitation or sonication before heating can help create a uniform emulsion.[5]

Caption: Troubleshooting workflow for incomplete saponification.

Problem: I am observing unexpected peaks in my chromatogram after the reaction.

Unexpected peaks can be side products, contaminants, or degradation products of cholesterol itself.

Possible Causes & Solutions:

• Cholesterol Oxidation: Cholesterol is susceptible to oxidation, especially at high temperatures in the presence of air (oxygen). This can form various oxysterols (e.g., 7-ketocholesterol, 7α/β-hydroxycholesterol), which will appear as separate peaks.[6]

  • Solution: Perform the reaction under an inert atmosphere (e.g., nitrogen or argon). Add an antioxidant like butylated hydroxytoluene (BHT) or pyrogallol to the reaction mixture to scavenge free radicals. Avoid unnecessarily high temperatures or prolonged reaction times.

• Contamination: Contaminants can be introduced from solvents, glassware, or the sample itself. Phthalates from plasticware are a common issue.

  • Solution: Use high-purity (e.g., HPLC or GC grade) solvents. Thoroughly clean all glassware, and avoid using plastic containers or pipette tips for solvent transfer. Run a "reagent blank" (all reagents without the sample) to identify background contamination.

• Side Reactions from the Matrix: Complex biological samples contain numerous compounds. Sugars, for example, can degrade under strong alkaline and heat conditions to form interfering substances.

  • Solution: Perform a preliminary sample cleanup step, such as solid-phase extraction (SPE), to isolate the lipid fraction before saponification.[7]

Problem: My results show poor reproducibility between experimental runs.

Variability often points to inconsistent control over reaction parameters or sample handling.

Possible Causes & Solutions:

• Inconsistent Heating: Hot plates can have significant temperature gradients across their surface.

  • Solution: Use a heating mantle or a temperature-controlled water/oil bath for uniform and consistent heating. Ensure all samples are heated for the exact same duration.

• Variable Sample Matrix: If working with biological tissues or fluids, inherent sample-to-sample variability can be high.

  • Solution: Homogenize samples thoroughly. Increase the number of replicates to ensure the observed mean is representative. Use an internal standard (e.g., epicoprostanol or a deuterated cholesterol analog) added at the very beginning of the procedure to account for variations in reaction efficiency and sample loss during workup.

• Inaccurate Reagent Dispensing: Small errors in dispensing the base or solvents can lead to significant differences, especially with small sample sizes.

  • Solution: Use calibrated pipettes and analytical balances. Prepare stock solutions of reagents in larger batches to minimize variability between runs.[8]

Part 3: Frequently Asked Questions (FAQs)

Q1: How do I choose the optimal alkaline conditions for my specific sample? The choice depends on the nature of the ester and the sample matrix. For simple matrices and stable analytes like cholesteryl formate, 1 M KOH in 95% ethanol heated at 70°C for 1 hour is a robust starting point. For complex matrices rich in triglycerides, a higher concentration of base may be needed. It is always recommended to perform an optimization experiment where you vary time, temperature, and base concentration to find the conditions that yield the highest and most consistent recovery of cholesterol without causing degradation.

Q2: What are the most suitable analytical methods for monitoring the reaction and quantifying the products? Both Gas Chromatography (GC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are powerful techniques.[9][10]

• GC-MS: This is a classic and highly sensitive method. Cholesterol must be derivatized (e.g., silylated to form TMS-cholesterol) to increase its volatility and improve peak shape. GC-MS allows for excellent separation and quantification.[7][11]

• LC-MS: This method avoids the need for derivatization and is less destructive. It is particularly useful for analyzing a broader range of lipids and potential degradation products simultaneously.[11][12]

Q3: Can the formate group interfere with any subsequent analysis? The formate ion is a small, highly polar species and is typically removed during the workup procedure. After saponification, the mixture is usually neutralized and the lipids are extracted into a nonpolar organic solvent (e.g., hexane or diethyl ether). The formate salt remains in the aqueous layer and is discarded. Therefore, it does not interfere with subsequent chromatographic analysis of the cholesterol.

Part 4: Detailed Experimental Protocols

Protocol 1: Standard Alkaline Hydrolysis of Cholesteryl Formate

This protocol is designed for the quantification of total cholesterol from a sample containing cholesteryl formate.

Reagents:

• Saponification Reagent: 1 M Potassium Hydroxide (KOH) in 95% Ethanol.

• Internal Standard (IS) Stock: Epicoprostanol at 1 mg/mL in ethanol.

• Extraction Solvent: Hexane.

• Neutralization Solution: 1 M Hydrochloric Acid (HCl).

• Ultrapure Water.

Procedure:

• Sample Preparation: Accurately weigh the sample (or pipette a known volume) into a glass screw-cap tube with a PTFE-lined cap.

• Internal Standard Addition: Add a known amount of the internal standard to the tube.

• Saponification: Add 2 mL of the saponification reagent. If the sample is solid, add 1 mL of toluene to aid dissolution.

• Inert Atmosphere: Flush the tube with nitrogen gas, cap tightly, and vortex for 30 seconds.

• Heating: Place the tube in a heating block or water bath set to 80°C for 1 hour. Vortex briefly every 20 minutes.

• Cooling: Remove the tube and allow it to cool to room temperature.

• Extraction: Add 2 mL of ultrapure water and 3 mL of hexane. Vortex vigorously for 1 minute.

• Phase Separation: Centrifuge at 2000 x g for 5 minutes to separate the layers.

• Collection: Carefully transfer the upper hexane layer containing the cholesterol to a clean tube.

• Repeat Extraction: Repeat the extraction (steps 7-9) two more times, pooling the hexane layers.

• Drying: Evaporate the pooled hexane extract to dryness under a gentle stream of nitrogen. The sample is now ready for analysis or derivatization.

Caption: Experimental workflow for saponification and extraction.

References

• Creative Proteomics. (n.d.). Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role.

• Mondal, M., et al. (2024). A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues. Biochemistry. [Link]

• Cyberlipid. (n.d.). Cholesterol ester analysis. Retrieved from Cyberlipid Website. [Link]

• Lin, L., et al. (2018). Analytical methods for cholesterol quantification. PMC. [Link]

• Mondal, M., et al. (2024). A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues. bioRxiv. [Link]

• LND College. (n.d.). Lipids: Properties, Structure, Classification, Functions.

• Nikura. (2024). 9. Soap Troubleshooting Guide. Retrieved from Nikura Website. [Link]

• Master Organic Chemistry. (2022). Basic Hydrolysis of Esters – Saponification. Retrieved from Master Organic Chemistry Website. [Link]

• ResearchGate. (n.d.). Alkaline hydrolysis of phytosterol esters. Retrieved from ResearchGate Website. [Link]

• Valenzuela, A., et al. (2021). Advances and Challenges in Plant Sterol Research: Fundamentals, Analysis, Applications and Production. PMC. [Link]

• Wikipedia. (n.d.). Saponification. Retrieved from Wikipedia Website. [Link]

• Chemistry LibreTexts. (2023). Saponification. Retrieved from Chemistry LibreTexts Website. [Link]

• Domestika. (n.d.). Troubleshooting Common Cold Saponification Complications. Retrieved from Domestika Website. [Link]

• Reddit. (2022). Did I just accidentally make some sort of polymer?. Retrieved from Reddit Website. [Link]

• PubMed. (n.d.). Synthesis and hydrolysis of cholesteryl esters by isolated rat-liver lysosomes and cell-free extracts of human lung fibroblasts. Retrieved from PubMed Website. [Link]

• Chemguide. (n.d.). Hydrolysing Esters. Retrieved from Chemguide Website. [Link]

• PubMed. (n.d.). Inhibition of cholesteryl ester formation in human fibroblasts by an analogue of 7-ketocholesterol and by progesterone. Retrieved from PubMed Website. [Link]

• Bramble Berry. (n.d.). Troubleshooting Common Soapmaking Mistakes (And How to Fix Them!). Retrieved from Bramble Berry Website. [Link]

• Chemistry LibreTexts. (2020). Saponification Lab Handout (Hydrolysis of Triglycerides). Retrieved from Chemistry LibreTexts Website. [Link]

• YouTube. (2015). Esters 6. Alkaline hydrolysis of esters (inc. saponification). Retrieved from YouTube Website. [Link]

• PubMed. (n.d.). Hydrolysis and excretion of cytoplasmic cholesteryl esters by macrophages. Retrieved from PubMed Website. [Link]

• PubMed. (n.d.). Binding, interiorization and degradation of cholesteryl ester-labelled chylomicron-remmant particles by rat hepatocyte monolayers. Retrieved from PubMed Website. [Link]

• PubMed. (n.d.). Esterification of cholesterol and hydrolysis of cholesteryl ester in alcohol induced fatty liver of rats. Retrieved from PubMed Website. [Link]

• PubMed. (n.d.). The Alkaline Hydrolysis of Sulfonate Esters: Challenges in Interpreting Experimental and Theoretical Data. Retrieved from PubMed Website. [Link]

• ACS Publications. (n.d.). Journal of Agricultural and Food Chemistry. Retrieved from ACS Publications Website. [Link]

• PubMed. (n.d.). Studies on Cholesterol Ester Formation and Hydrolysis in Liver Disease: A Selective Review. Retrieved from PubMed Website. [Link]

• PubMed. (n.d.). Inhibition of cholesterol biosynthesis in cultured fibroblasts by D003. Retrieved from PubMed Website. [Link]

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Reference Data & Comparative Studies

1H NMR chemical shift assignment for cholesteryl formate H-3 proton

This guide outlines the strategic assignment of the H-3 proton in cholesteryl formate using 1H NMR spectroscopy. It is designed for researchers requiring precise structural verification of steroid derivatives.

Executive Summary

The assignment of the H-3 proton (the methine proton at position 3 of the steroid nucleus) is the primary diagnostic indicator for functionalization of the cholesterol hydroxyl group. Upon formylation, the H-3 resonance undergoes a significant downfield shift due to the electron-withdrawing nature of the ester linkage.

This guide compares the spectral signature of Cholesteryl Formate against its precursor (Cholesterol ) and its most common analogue (Cholesteryl Acetate ). The identification relies on a dual-signal confirmation: the shift of the H-3 multiplet and the presence of the unique formyl proton singlet.

Mechanistic Insight: The "Formate Shift"

To accurately assign the signal, one must understand the shielding mechanisms at play:

• Deshielding via Electronegativity: The esterification of the C-3 hydroxyl group converts the substituent from

  to . The carbonyl group pulls electron density away from the oxygen, which in turn deshields the H-3 proton through the -bond framework (inductive effect).

• Anisotropic Effect: The magnetic anisotropy of the carbonyl double bond (

  ) creates a deshielding cone. The H-3 proton, fixed in the axial position of the rigid steroid A-ring, sits directly within this deshielding zone.

• Formate vs. Acetate: While both esters deshield H-3, the formate group is slightly more electron-withdrawing than the acetate group because the formate hydrogen is less electron-donating than the acetate methyl group. Consequently, the H-3 signal in cholesteryl formate appears downfield (higher ppm) relative to cholesteryl acetate.

Comparative Analysis Matrix

The following table provides the chemical shift benchmarks in CDCl3. Use these values to distinguish the product from starting material and common byproducts.

Compound	H-3 Chemical Shift ( )	Multiplicity (H-3)	Diagnostic Secondary Signal
Cholesterol (Precursor)	3.52 ppm	Multiplet ( )	5.35 (H-6, olefinic)
Cholesteryl Acetate (Alternative)	4.60 ppm	Multiplet ( )	2.03 (Singlet, 3H, )
Cholesteryl Formate (Target)	4.68 – 4.75 ppm	Multiplet ( )*	8.03 (Singlet, 1H, )

*Note: The H-3 proton is axial. Its coupling pattern is a triplet of triplets (

) or a broad multiplet ( ) due to two large axial-axial couplings ( Hz) and two smaller axial-equatorial couplings ( Hz).

Experimental Protocol

To ensure reproducible data for publication or quality control, follow this standardized workflow.

Step 1: Sample Preparation

• Solvent: Chloroform-d (

  ) with 0.03% TMS (Tetramethylsilane) as an internal reference.

• Concentration: Dissolve 5–10 mg of cholesteryl formate in 0.6 mL of solvent.

  • Why? Steroids can aggregate at high concentrations, causing peak broadening. 10 mg is optimal for clear resolution of the H-3 multiplet structure.

• Filtration: Filter through a cotton plug if any turbidity is observed (critical for removing inorganic drying agents that degrade resolution).

Step 2: Acquisition Parameters (Standard 300–500 MHz)

• Pulse Angle: 30° or 45° (to prevent saturation).

• Relaxation Delay (D1):

  2.0 seconds.

  • Reasoning: The formyl proton (H-COO-) has a relatively long

    relaxation time. A short delay may reduce its integration accuracy relative to the steroid backbone.

• Scans: 16–64 scans (sufficient for >50:1 S/N ratio).

Assignment Validation Workflow

The following decision tree illustrates the logic for confirming the synthesis of cholesteryl formate and ruling out incomplete reaction or acetylation.

Figure 1: Logic flow for distinguishing Cholesteryl Formate from precursors and analogues based on 1H NMR chemical shifts.

References

• Magritek. (n.d.). Cholesterol 1H NMR Spectrum in CDCl3. Retrieved from

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. J. Org.[1] Chem., 62(21), 7512–7515.[1] Retrieved from

• ChemicalBook. (n.d.). Cholesterol 1H NMR Data. Retrieved from

• IMSERC. (n.d.). Cholesteryl Acetate NMR Data. Northwestern University. Retrieved from

Sources

• 1. scs.illinois.edu [scs.illinois.edu]

A Comparative Guide to the FTIR Spectrum of Cholesteryl Formate's Carbonyl Stretch

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Carbonyl Stretch in Cholesteryl Esters

Cholesteryl esters, a class of lipids crucial in various biological and pathological processes, are also widely utilized in the formulation of liquid crystals and drug delivery systems.[1] Fourier-Transform Infrared (FTIR) spectroscopy is a powerful, non-destructive analytical technique that provides detailed information about the molecular structure and chemical bonding within these compounds.[2]

The carbonyl (C=O) functional group, inherent to the ester linkage, serves as a highly sensitive probe in FTIR analysis. Its stretching vibration gives rise to a strong and distinct absorption band in the infrared spectrum, typically between 1600 and 1850 cm⁻¹.[3] The precise wavenumber of this absorption is exquisitely sensitive to the local molecular environment, making it an invaluable tool for elucidating structural nuances among different cholesteryl esters.

This guide will specifically explore the FTIR spectrum of cholesteryl formate, a unique member of the cholesteryl ester family, and compare its carbonyl stretching frequency to that of other common cholesteryl esters such as acetate, stearate, and benzoate. Understanding these spectral differences is paramount for researchers in materials science and pharmaceutical development for quality control, stability testing, and formulation analysis.

The Uniqueness of the Formate Ester: Understanding the Carbonyl Stretch Shift

In the realm of ester chemistry, formate esters exhibit an anomalous behavior in their carbonyl stretching frequency. Compared to other simple alkyl esters, which typically show a C=O stretch in the 1735-1750 cm⁻¹ range, formate esters display this absorption at a notably lower wavenumber.[4][5]

This shift to a lower frequency, often by 15-20 cm⁻¹, is primarily attributed to a mass effect . The absence of a heavier alkyl or aryl group directly attached to the carbonyl carbon (as is the case in other esters) and the presence of a lighter hydrogen atom in the formate group (H-C=O) leads to a decrease in the vibrational frequency of the C=O bond. For cholesteryl formate, this downward shift is even more pronounced, on the order of -30 cm⁻¹.

Furthermore, in the solid state, the carbonyl peak of cholesteryl formate can exhibit splitting. This phenomenon suggests the presence of multiple, distinct conformational geometries of the ester group within the crystal lattice, each with a slightly different vibrational energy.

Comparative Analysis of Carbonyl Stretching Frequencies

The electronic and steric environment surrounding the carbonyl group significantly influences its stretching frequency. By comparing the C=O stretch of cholesteryl formate with other cholesteryl esters, we can gain a deeper understanding of these structural effects.

Cholesteryl Ester	Acyl Group	Typical C=O Stretch (cm⁻¹)	Key Influencing Factors
Cholesteryl Formate	Formate (HCOO-)	~1705 - 1715	Mass effect of the hydrogen atom directly bonded to the carbonyl group.
Cholesteryl Acetate	Acetate (CH₃COO-)	~1735 - 1740	Saturated aliphatic ester; serves as a baseline for comparison.
Cholesteryl Stearate	Stearate (C₁₇H₃₅COO-)	~1735 - 1740	Long aliphatic chain has minimal electronic effect on the C=O bond.
Cholesteryl Benzoate	Benzoate (C₆H₅COO-)	~1715 - 1725	Conjugation of the carbonyl group with the phenyl ring lowers the bond order and thus the stretching frequency.[5][6]

Diagram: Factors Influencing Carbonyl Stretch Frequency

Caption: Factors influencing the C=O stretching frequency in cholesteryl esters.

The Influence of Physical State and Solvent Effects

The vibrational frequency of the carbonyl group is not only dictated by the intramolecular electronic environment but is also sensitive to intermolecular interactions, which are dependent on the physical state of the sample (solid, liquid, or solution) and the surrounding solvent.

• Solid State: In a crystalline solid, the molecules are in a fixed, ordered arrangement. Intermolecular forces, such as dipole-dipole interactions and crystal packing forces, can influence the C=O bond strength and, consequently, its stretching frequency. As mentioned earlier, polymorphism in the solid state can lead to the splitting of the carbonyl peak, providing insights into the different crystalline forms.

• Solution State: When dissolved in a solvent, the cholesteryl ester molecules are surrounded by solvent molecules. The polarity of the solvent can affect the C=O stretching frequency. Polar solvents can stabilize the partial negative charge on the carbonyl oxygen through dipole-dipole interactions, which slightly weakens the C=O bond and shifts the absorption to a lower wavenumber. Conversely, nonpolar solvents have a minimal effect on the carbonyl stretch.

• Liquid Crystal Phase: Cholesteryl esters are well-known for forming thermotropic liquid crystalline phases.[1] In these mesophases, the molecules possess a degree of orientational order. Changes in the intermolecular interactions and molecular ordering during the transition from the crystalline solid to the liquid crystal phase, and subsequently to the isotropic liquid, can be monitored by observing shifts in the C=O stretching frequency.

Experimental Protocols for FTIR Analysis of Cholesteryl Esters

To obtain high-quality and reproducible FTIR spectra, proper sample preparation is crucial. The following are detailed protocols for the analysis of cholesteryl esters in different states.

Solid-State Analysis (KBr Pellet Method)

This method is suitable for obtaining the FTIR spectrum of a solid cholesteryl ester in its crystalline form.

Diagram: KBr Pellet Preparation Workflow

Caption: Workflow for preparing a KBr pellet for solid-state FTIR analysis.

Step-by-Step Protocol:

• Grinding: Weigh approximately 1-2 mg of the cholesteryl ester sample and about 100 mg of dry, spectroscopic grade potassium bromide (KBr). Grind the two components together in an agate mortar and pestle until a fine, homogeneous powder is obtained.[7]

• Pellet Formation: Transfer a portion of the mixture into a pellet press die.

• Pressing: Apply pressure (typically 8-10 tons) for a few minutes to form a transparent or semi-transparent pellet.

• Analysis: Carefully remove the pellet from the die and place it in the sample holder of the FTIR spectrometer for analysis.

Solution-Phase Analysis (NaCl Plate Method)

This method is used to analyze the FTIR spectrum of a cholesteryl ester dissolved in a suitable solvent.

Diagram: Solution-Phase FTIR Analysis Workflow

Caption: Workflow for solution-phase FTIR analysis using NaCl plates.

Step-by-Step Protocol:

• Solution Preparation: Dissolve a small amount of the cholesteryl ester in an appropriate infrared-transparent solvent, such as carbon tetrachloride (CCl₄) or carbon disulfide (CS₂). The concentration should be sufficient to yield a strong carbonyl absorption without saturation.

• Sample Application: Place a drop of the solution onto the center of a clean, dry sodium chloride (NaCl) salt plate.[2]

• Film Formation: Carefully place a second NaCl plate on top of the first, allowing the liquid to spread evenly and form a thin film between the plates.[2]

• Analysis: Mount the sandwiched plates in the sample holder of the FTIR spectrometer and acquire the spectrum. A background spectrum of the pure solvent should be collected and subtracted from the sample spectrum.

Liquid Crystal Phase Analysis

Analyzing the liquid crystal phase requires a temperature-controlled cell.

Step-by-Step Protocol:

• Sample Preparation: Place a small amount of the cholesteryl ester between two KBr or CaF₂ plates.

• Heating Stage: Mount the plates in a heating stage that is compatible with the FTIR spectrometer.

• Temperature Control: Gradually heat the sample to the desired temperature corresponding to its liquid crystal phase. The phase transitions can be visually confirmed using a polarizing microscope if available.

• Spectral Acquisition: Acquire FTIR spectra at different temperatures to observe changes in the carbonyl stretching frequency as the material transitions through its various phases.

Conclusion

The analysis of the carbonyl stretching frequency in the FTIR spectrum of cholesteryl formate provides a wealth of information about its unique molecular structure and the intermolecular forces that govern its physical properties. The characteristic low-frequency C=O stretch of the formate group, in comparison to other cholesteryl esters, serves as a distinct spectral marker. By understanding the influence of factors such as the acyl chain structure, physical state, and solvent environment, researchers can effectively utilize FTIR spectroscopy for the identification, characterization, and quality control of cholesteryl esters in a wide range of scientific and industrial applications.

References

• Choi, H. S., et al. (2021). Fourier Transform Infrared (FTIR) Spectroscopy for Evaluation and Monitoring of Lipid Extraction Efficiency for Murine Liver Tissues Analysis. Molecules, 26(21), 6619. [Link]

• Gupta, S., et al. (2014). Spectroscopic Studies of Cholesterol: Fourier Transform Infra-Red and Vibrational Frequency Analysis. ResearchGate. [Link]

• Hussein, F. H. S. (2021). How to prepare a liquid sample for FTIR spectrum? ResearchGate. [Link]

• LibreTexts. (2020). 11.5: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. [Link]

• NIST. (2018). Cholesterol. NIST Chemistry WebBook. [Link]

• Northern Illinois University. (n.d.). Sample preparation for FT-IR. NIU Department of Chemistry and Biochemistry. [Link]

• Smith, B. C. (2018). The C=O Bond, Part VII: Aromatic Esters, Organic Carbonates, and More of the Rule of Three. Spectroscopy Online. [Link]

• Smith, B. C. (2018). The C=O Bond, Part VI: Esters and the Rule of Three. Spectroscopy Online. [Link]

• University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Esters. UCLA Chemistry & Biochemistry. [Link]

• Yang, Z., et al. (2020). Investigation on dispersion properties of CO2 and ester solvent mixtures using in situ FTIR spectroscopy. RSC Advances, 10(32), 19047-19054. [Link]

• Zidar, N., et al. (2017). Synthesis and Determination of Thermotropic Liquid Crystalline Behavior of Cinnamaldehyde-Based Molecules with Two Schiff Base Linking Units. Polymers, 9(12), 675. [Link]

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• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. eng.uc.edu [eng.uc.edu]

Comparative Mesophase Stability: Cholesteryl Formate vs. Cholesteryl Acetate

The following guide provides a comparative analysis of the mesophase stability of Cholesteryl Formate and Cholesteryl Acetate.

Executive Summary

In the engineering of lipid-based drug delivery systems (LNP, liposomes) and thermochromic sensors, the phase behavior of cholesteryl esters is a critical variable. This guide compares the two shortest homologues in the series: Cholesteryl Formate (C1) and Cholesteryl Acetate (C2) .

The Verdict: Unlike medium-chain esters (e.g., cholesteryl nonanoate) which exhibit stable, enantiotropic liquid crystalline phases, both formate and acetate are monotropic . They possess high melting points and only exhibit the cholesteric mesophase upon supercooling from the isotropic liquid state. Cholesteryl acetate exhibits a higher thermal stability in its crystalline lattice (

) compared to cholesteryl formate ( ), but both fail to provide a stable mesophase at physiological temperatures, restricting their utility to model systems rather than active functional excipients.

Molecular Structure & Thermodynamic Profile[1][2]

The mesophase stability of cholesteryl esters is governed by the balance between the rigid steroid core (cholesterol) and the flexible fatty acid tail.

Structural Comparison

• Cholesteryl Formate (C1): The ester group is terminated immediately by a hydrogen atom. It lacks a flexible alkyl chain, resulting in high rigidity and poor ability to stabilize the "twisted" nematic (cholesteric) stacking required for a stable mesophase.

• Cholesteryl Acetate (C2): Possesses a single methyl group attached to the carbonyl. This slight increase in bulk disrupts the crystal lattice packing differently than the formate, but is still too short to provide the van der Waals "lubrication" needed for enantiotropic mesophases.

Physicochemical Data Table

Property	Cholesteryl Formate (C1)	Cholesteryl Acetate (C2)
Molecular Formula
Molecular Weight	414.67 g/mol	428.69 g/mol
Melting Point ( )	96 – 98 °C	112 – 115 °C
Clearing Point ( )	Virtual (Below )	Virtual (Below )
Mesophase Type	Monotropic Cholesteric	Monotropic Cholesteric
Optical Rotation	-51° (c=2, )	-44° (c=2, )
Primary Application	Crystallography standards, packing models	Thermochromic mixtures, lipid droplet models

Note on Monotropism: A monotropic liquid crystal melts directly from a solid crystal to an isotropic liquid. The liquid crystalline (mesomorphic) phase is only observed when the liquid is cooled below the melting point but before recrystallization occurs.

Phase Transition Dynamics

To understand the stability limitations of these esters, one must analyze their phase transition pathways. Both compounds bypass the liquid crystal phase upon heating.

The Monotropic Pathway

The thermodynamic instability of the mesophase in C1 and C2 esters is due to the high lattice energy of their solid crystals. The melting point of the solid (

) is thermodynamically higher than the clearing point ( ) of the mesophase.

Visualizing the Transition Logic:

Figure 1: Monotropic phase behavior of short-chain cholesteryl esters. The mesophase is only accessible via the kinetic pathway of cooling.

Stability Comparison

• Cholesteryl Acetate: Exhibits a broader "window" of supercooling. It can often be cooled to ~80°C before recrystallizing, allowing for a transient observation of the cholesteric focal conic texture.

• Cholesteryl Formate: Crystallizes rapidly from the melt. The absence of the methyl group reduces steric hindrance to crystallization, making the mesophase extremely fleeting and difficult to characterize without rapid scanning rates.

Experimental Protocols

For researchers attempting to characterize these materials or use them as controls, standard heating protocols will fail. The following self-validating protocols are required.

Differential Scanning Calorimetry (DSC)

Objective: Detect the virtual transition temperature (

) hidden below the melting point.

• Sample Prep: Hermetically seal 2–5 mg of ester in an aluminum pan.

• Cycle 1 (Erasing Thermal History):

  • Heat to 130°C (above the

    of Acetate).

  • Hold for 5 minutes to ensure complete isotropization.

• Cycle 2 (Critical Cooling):

  • Cool at a rate of 5°C/min or 10°C/min .

  • Observation: Look for a small exothermic peak upon cooling before the large crystallization exotherm. This small peak represents the Isotropic

    Cholesteric transition.

• Validation: If the crystallization exotherm overlaps with the mesophase transition, increase the cooling rate to 20°C/min to delay crystallization.

Polarized Optical Microscopy (POM)

Objective: Visual confirmation of the "Oily Streak" or "Focal Conic" textures.

• Setup: Place sample between a glass slide and coverslip.

• Heating: Heat stage to 120°C. Verify dark field (isotropic liquid) under crossed polarizers.

• Cooling: Cool slowly.

  • Acetate: Expect to see blue-violet flashes or "oily streaks" appearing around 90–100°C before the field turns into a rigid crystalline mosaic.

  • Formate: Requires rapid observation. The texture often snaps directly from dark (isotropic) to bright crystalline needles, bypassing the texture unless cooled carefully.

Applications in Drug Development

While neither ester is suitable as a primary lipid carrier due to high melting points (solid at 37°C), they serve specific roles:

• Packing Defect Models: Because C1 and C2 esters crystallize so efficiently, they are used in monolayer studies to represent "rigid" impurities in lipid membranes, contrasting with the fluidizing effect of Cholesteryl Oleate (C18:1).

• Lipid Nanoparticle (LNP) Core Crystallinity: In LNPs, the core physical state affects drug release. Adding Cholesteryl Acetate to a formulation can force a solid core at body temperature, potentially retarding release rates compared to fluid-core formulations.

• Thermochromic Standards: Cholesteryl acetate is frequently doped into longer-chain ester mixtures (e.g., with Cholesteryl Nonanoate) to shift the color-play temperature range upwards.

References

• Gray, G. W. (1956). Molecular Structure and the Properties of Liquid Crystals. Academic Press.[1] (Foundational text on homologous series of cholesteryl esters).

• Barrall, E. M., Porter, R. S., & Johnson, J. F. (1967). Temperatures of Liquid Crystal Transitions in Cholesteryl Esters by Differential Thermal Analysis. The Journal of Physical Chemistry. Link

• Ginsburg, G. S., et al. (1984). Physical properties of cholesteryl esters. Progress in Lipid Research. Link

• Coates, D. (2015). Development and applications of cholesteric liquid crystals. Liquid Crystals.[1][2][3][4] Link

• Small, D. M. (1986). The Physical Chemistry of Lipids: From Alkanes to Phospholipids. Plenum Press. (Reference for lipid packing and interactions).

Sources

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• 2. chymist.com [chymist.com]
• 3. Structure, properties, and some applications of liquid crystals* [opg.optica.org]
• 4. tandfonline.com [tandfonline.com]

Technical Comparison Guide: Mass Spectrometry Fragmentation of Cholesteryl Formate

Executive Summary & Expert Insight

Cholesteryl formate (5-cholesten-3

-ol formate, MW 414.[1]66) represents a unique challenge in lipidomics and mass spectrometry.[2] Unlike long-chain cholesteryl esters (CEs) like palmitate or oleate which are abundant biological storage lipids, cholesteryl formate is frequently encountered either as a specific synthetic intermediate or, more critically, as a sample preparation artifact .

Expert Insight: The "ghost" peak. In high-sensitivity LC-MS workflows using formic acid as a mobile phase modifier, free cholesterol can undergo on-column or in-source formylation, generating a signal at m/z 414 (EI) or m/z 432 ([M+NH

] , ESI). Distinguishing authentic biological cholesteryl formate from this artifact requires rigorous chromatographic separation and specific fragmentation analysis.

This guide objectively compares the fragmentation patterns of cholesteryl formate against its closest analogs—Free Cholesterol and Cholesteryl Acetate—providing the diagnostic criteria necessary for unambiguous identification.

Mechanism of Fragmentation

Understanding the causality behind the spectral peaks is essential for troubleshooting and method development.

Electron Ionization (EI) Mechanism (70 eV)

Under hard ionization, cholesteryl esters are thermally unstable and typically fail to show a strong molecular ion (

).

• Molecular Ion Formation: The radical cation

  forms at m/z 414.

• McLafferty-Type Rearrangement/Elimination: The ester bond cleaves, driven by the stability of the steroid backbone.

  • Cholesteryl Formate: Eliminates Formic Acid (HCOOH, 46 Da).

  • Result: Formation of the cholestadiene radical cation at m/z 368 .

• Steroid Backbone Fragmentation: The m/z 368 ion further fragments via D-ring cleavage and methyl losses to yield m/z 353, 260, and 255.

Key Distinction: The transition from m/z 414

368 (Loss of 46) is specific to the formate. In contrast, Cholesteryl Acetate (MW 428) transitions m/z 428 368 (Loss of 60).

Electrospray Ionization (ESI) Mechanism (+ve Mode)

In LC-MS with ammonium buffers (e.g., 10mM Ammonium Formate), cholesteryl esters form ammonium adducts.

• Precursor Formation:

  at m/z 432.4 .

• Collision Induced Dissociation (CID): The adduct loses ammonia (

  , 17 Da) and the formate ester group (HCOOH, 46 Da).

• Product Ion: The dominant fragment is the cholesterol carbocation

  at m/z 369.4 .

Visualization of Fragmentation Pathway

Figure 1: Comparative fragmentation pathways of Cholesteryl Formate vs. Acetate in EI and ESI modes.

Comparative Analysis: Formate vs. Alternatives

The following table summarizes the diagnostic data required to distinguish Cholesteryl Formate from its primary analogs.

Table 1: Diagnostic Ion Comparison

Feature	Cholesteryl Formate	Cholesteryl Acetate	Free Cholesterol
Molecular Weight	414.66 Da	428.70 Da	386.65 Da
EI Molecular Ion ( )	m/z 414 (Weak/Trace)	m/z 428 (Weak/Trace)	m/z 386 (Strong)
Primary EI Fragment	m/z 368 (Base Peak)	m/z 368 (Base Peak)	m/z 368, 353, 275
Neutral Loss (EI)	46 Da (Formic Acid)	60 Da (Acetic Acid)	18 Da (Water)
ESI Precursor ( )	m/z 432.4	m/z 446.4	m/z 404.4
ESI Fragment (MS2)	m/z 369.4	m/z 369.4	m/z 369.4
Chromatography (RP-C18)	Elutes Earlier than Acetate	Elutes Later than Formate	Elutes Earliest

Performance Verdict

• Sensitivity: Cholesteryl Formate has lower ionization efficiency than Free Cholesterol in ESI but is comparable to other short-chain esters.

• Selectivity: The m/z 414 molecular ion in EI is the only definitive mass spectral identifier. In ESI-MS/MS, the transition 432

  369 is unique, but one must guard against source-formed artifacts.

Experimental Protocol: Artifact-Free Profiling

To ensure the signal observed is authentic Cholesteryl Formate and not an artifact of the extraction or mobile phase, this protocol uses a self-validating "Split-Solvent" approach.

Sample Preparation Workflow

Objective: Prevent acid-catalyzed esterification of free cholesterol during extraction.

• Biological Sample: Plasma or Tissue Homogenate (100

  L).

• Extraction (Folch Modified):

  • Add 2:1 Chloroform:Methanol.

  • CRITICAL STEP: Do NOT acidify the extraction solvent. Many protocols add formic acid to improve recovery of phospholipids; this must be avoided for formate ester analysis.

• Phase Separation: Vortex 1 min, Centrifuge 3000 x g. Collect lower organic phase.[3]

• Drying: Evaporate under Nitrogen at 30°C.

• Reconstitution: Dissolve in 50:50 Isopropanol:Acetonitrile (No acid additives).

Instrument Parameters (LC-MS/MS)

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50mm, 1.8

  m).

• Mobile Phase A: 60:40 Acetonitrile:Water + 10mM Ammonium Formate.

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile + 10mM Ammonium Formate.

  • Note: Ammonium Formate is used here for ionization (adduct formation).[4][5] To validate that this is not creating the analyte, run a System Blank (Solvent only) and a Free Cholesterol Standard (1

    g/mL). If the Cholesterol Standard shows a peak at m/z 432, your source conditions are creating the artifact.

• Gradient: 0-95% B over 10 mins.

Analytical Workflow Diagram

Figure 2: Self-validating workflow to distinguish authentic Cholesteryl Formate from source-induced artifacts.

References

• NIST Mass Spectrometry Data Center. Cholesteryl formate Mass Spectrum (Electron Ionization). NIST Chemistry WebBook, SRD 69.[6][7] [Link]

• Liebisch, G., et al. (2006).[8] High Throughput Quantification of Cholesterol and Cholesteryl Ester by Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS). Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. [Link]

• Bowden, J. A., et al. (2011). Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry. Analytical Biochemistry.[9] [Link]

• Kliman, M., et al. (2011). Ion Mobility-Mass Spectrometry of Cholesteryl Esters.[2][4][5][10] Journal of The American Society for Mass Spectrometry. [Link]

• Hutchins, P. M., et al. (2008). Quantification of Free Cholesterol in Tears Using Direct Insertion/Electron Ionization–Mass Spectrometry. Investigative Ophthalmology & Visual Science. [Link]

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• 7. Cholesterol [webbook.nist.gov]
• 8. Cholesterol [webbook.nist.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Guide: Differential Scanning Calorimetry (DSC) of Cholesteryl Formate

Executive Summary

Cholesteryl Formate (C28H46O2) represents the starting point of the cholesteryl ester homologous series (C1). Unlike its longer-chain counterparts (e.g., Cholesteryl Nonanoate) which exhibit stable, reversible liquid crystalline phases, Cholesteryl Formate is characterized by high crystallinity and a monotropic phase behavior.

This guide provides a technical analysis of the Cholesteryl Formate DSC thermogram, distinguishing its thermal footprint from alternative cholesteryl esters. It is designed for researchers optimizing lipid-based drug delivery systems or calibrating thermal analysis instrumentation.

Part 1: The Thermogram Profile

The DSC thermogram of Cholesteryl Formate is distinct due to its thermodynamic instability in the mesophase. Unlike enantiotropic liquid crystals that show mesophases during both heating and cooling, Cholesteryl Formate typically reveals its liquid crystalline nature only under specific cooling conditions.

Heating Scan (Endothermic Events)

Upon heating at a standard rate (10°C/min), the thermogram displays a single, sharp endothermic peak.

• Event: Crystal

  Isotropic Liquid (Melting).

• Temperature (

  ): ~96.5°C – 97.5°C (Dependent on purity).

• Characteristics: High enthalpy of fusion (

  ), indicating a tightly packed crystal lattice driven by the small formate headgroup which lacks the steric hindrance of longer alkyl chains.

• Absence of Mesophase: No liquid crystalline (cholesteric) transition is observed on heating. The solid melts directly into a clear isotropic liquid.

Cooling Scan (Exothermic Events)

The cooling scan reveals the monotropic nature of the material.

• Event 1 (Supercooling): The isotropic liquid supercools significantly below the melting point.

• Event 2 (Cholesteric Onset): At approximately 90°C (rate-dependent), a small exothermic shoulder may appear, indicating the formation of a metastable cholesteric phase.

• Event 3 (Crystallization): A sharp, large exotherm follows rapidly as the material reverts to the stable crystalline solid.

Technical Insight: If the cooling rate is too slow, the material may crystallize directly from the isotropic liquid, bypassing the cholesteric phase entirely. To observe the mesophase, a faster cooling rate (e.g., 20°C/min) is often required to "catch" the metastable state.

Part 2: Comparative Analysis & Alternatives

To understand the performance of Cholesteryl Formate, it must be compared against other esters in the homologous series. The chain length (

) dictates the stability of the liquid crystal (LC) phase.

Comparative Data Table

Feature	Cholesteryl Formate (C1)	Cholesteryl Acetate (C2)	Cholesteryl Nonanoate (C9)
Phase Behavior	Monotropic (Unstable)	Monotropic	Enantiotropic (Stable)
Melting Point ( )	~96-97°C	~114-115°C	~78-80°C
Clearing Point ( )	N/A (on heating)	N/A (on heating)	~90-92°C
Crystallinity	High (Rigid packing)	High	Moderate (Flexible alkyl chain)
Primary Utility	Crystal packing studies, Structural rigidity	High-temp calibration	Thermochromic LCs, Drug delivery

Mechanism of Action: The Chain Length Effect

• Formate (C1): The short formate group allows the steroid nuclei to pack efficiently, resulting in a high melting point and a lattice energy that overrides the delicate liquid crystal ordering forces.

• Nonanoate (C9): The long flexible alkyl tail disrupts the crystal packing (lowering

  ) and stabilizes the cholesteric helix, allowing the LC phase to exist stably between the solid and liquid states (Enantiotropic).

Visualization: Phase Transition Logic

The following diagram illustrates the difference between the Monotropic path (Formate) and the Enantiotropic path (Nonanoate).

Caption: Comparative phase pathways. Green/Blue solid lines represent stable reversible transitions (Enantiotropic). Red dashed lines represent the direct melt and metastable cooling of Cholesteryl Formate.

Part 3: Experimental Protocol

To generate a reproducible thermogram for Cholesteryl Formate, strict adherence to sample preparation and thermal history protocols is required.

Sample Preparation

• Mass: Weigh 2.0 – 4.0 mg of Cholesteryl Formate.

  • Why: Higher mass increases sensitivity to weak transitions but decreases resolution. 3 mg is the optimal balance.

• Pan Selection: Hermetically sealed Aluminum pans.

  • Why: Prevents sublimation of the ester at high temperatures and ensures good thermal contact.

• Reference: Empty hermetic aluminum pan (matched weight ±0.1 mg).

Instrument Configuration

• Purge Gas: Dry Nitrogen at 50 mL/min.

  • Why: Prevents oxidative degradation of the steroid ring at elevated temperatures.

• Calibration: Indium (

  156.6°C) and Zinc ( 419.5°C) standards.

Thermal Cycle Workflow

• Equilibration: Hold at 25°C for 2 minutes.

• First Heating: Ramp 10°C/min to 120°C.

  • Observation: Record onset of melting (

    ).[1] This erases the "thermal history" of the storage crystals.

• Cooling: Ramp 10°C/min (or 20°C/min) to 20°C.

  • Observation: Look for the small exothermic shoulder (LC formation) preceding the large crystallization peak.

• Second Heating: Ramp 10°C/min to 120°C.

  • Observation: Confirm

    reproducibility.

Visualization: Experimental Workflow

Caption: Step-by-step DSC thermal cycling protocol for capturing monotropic transitions.

References

• Barrall, E. M., Porter, R. S., & Johnson, J. F. (1967). Heats of Transition for Some Cholesteryl Esters by Differential Scanning Calorimetry. The Journal of Physical Chemistry. Link

• Ginsburg, G. S., et al. (1984). Physical Properties of Cholesteryl Esters. Journal of Lipid Research. Link

• NIST WebBook. (n.d.). Cholesteryl Formate Phase Transition Data. National Institute of Standards and Technology. Link

• Lundberg, B. (1976). Thermal properties of systems containing cholesteryl esters and triglycerides. Acta Chemica Scandinavica. Link

Sources

• 1. scielo.br [scielo.br]

Advanced Characterization of Cholesteryl Formate Crystalline Phases via XRD

This guide provides an in-depth technical analysis of the X-ray diffraction (XRD) characteristics of Cholesteryl Formate , focusing on its crystalline phases, mesomorphic transitions, and structural distinctions from homologous cholesteryl esters.

Executive Summary: The Short-Chain Anomaly

Cholesteryl Formate (C28H46O2) represents the shortest homolog in the cholesteryl ester series. Unlike its long-chain counterparts (e.g., cholesteryl nonanoate) which exhibit rich polymorphism including smectic mesophases, cholesteryl formate is characterized by a Monolayer Type II crystalline packing and a direct transition to a Cholesteric liquid crystal phase upon melting.

For researchers in drug delivery and liquid crystal engineering, identifying these phases is critical. The absence of a flexible alkyl tail restricts chain-chain van der Waals interactions, making the crystal structure dominated by rigid steroid ring-ring interactions. This results in a distinct XRD signature compared to the "bilayer" structures seen in longer esters.

Crystalline Architecture & XRD Signatures

2.1. Crystal Packing: Monolayer Type II

Most cholesteryl esters crystallize in one of three forms: Monolayer I, Monolayer II, or Bilayer.[1]

• Cholesteryl Formate (and Butyrate) typically adopts the Monolayer Type II structure when crystallized from solvents like acetone.

• Mechanism: The short formate group (-OCHO) lacks the steric bulk to force the molecules into the antiparallel bilayer arrangement seen in Cholesteryl Myristate. Instead, molecules pack in a monolayer where the steroid nuclei are interdigitated, but the "tail" region is virtually non-existent.

2.2. Comparative XRD Analysis

The "performance" of an XRD analysis in this context refers to the ability to resolve phase purity and transition temperatures.

Feature	Cholesteryl Formate (C1)	Cholesteryl Acetate (C2)	Cholesteryl Nonanoate (C9)
Crystal System	Monoclinic (Pseudo-orthorhombic)	Monoclinic ( )	Monoclinic ( )
Dominant Packing	Monolayer Type II	Monolayer Type II	Monolayer Type I / Smectic
Low-Angle Peak ( )	~15–17 Å (Short spacing)	~16.5 Å	~26–29 Å (Long spacing)
Mesophase Sequence	Crystal Cholesteric Isotropic	Crystal Cholesteric Isotropic	Crystal Smectic Cholesteric Isotropic
Smectic Peak ( )	Absent	Absent	Strong (Sharp)
Melting Point ( )	~96–97 °C	~114 °C	~80 °C

Critical Insight: The absence of a low-angle diffraction peak corresponding to a smectic layer spacing (typically 25–35 Å for longer esters) is the definitive XRD marker for high-purity Cholesteryl Formate. If a low-angle peak appears, it indicates contamination or the formation of a metastable solvate.

Phase Transition Dynamics (XRD + DSC Correlation)

The phase behavior of cholesteryl formate is governed by the "Odd-Even" effect and chain length.

• Crystalline Phase (

  C):

  • XRD: Sharp, high-intensity Bragg reflections. Distinct peaks in the wide-angle region (

    ) corresponding to lateral packing of the steroid rings (~5-6 Å).

• Cholesteric Mesophase (

  C Isotropic):

  • XRD: Collapse of Bragg peaks. Appearance of a broad, diffuse halo centered around

    (intermolecular distance ~5 Å).

  • Note: Unlike Smectic phases, the Cholesteric phase does not show a sharp low-angle peak because there is no positional order of layers, only orientational order.

• Isotropic Liquid:

  • XRD: Broad, featureless amorphous halo.

Visualizing the Phase Pathway

Figure 1: Thermal phase transition pathway of Cholesteryl Formate as observed via XRD and DSC.

Experimental Protocol: High-Fidelity XRD Collection

To obtain publication-quality data, one must mitigate the "preferred orientation" effect common in plate-like cholesteryl crystals.

Step 1: Sample Preparation

• Solvent: Dissolve Cholesteryl Formate in Acetone (preferred for Monolayer II polymorph) or Chloroform.

• Deposition: Drop-cast onto a zero-background silicon wafer.

• Critical Step: Do not smear. Smearing induces preferred orientation of the steroid planes. Allow the solvent to evaporate slowly in a solvent-saturated chamber to promote random crystallite orientation.

Step 2: Thermal Stage Setup (In-Situ XRD)

• Instrument: Powder X-ray Diffractometer (e.g., Cu K

  radiation, Å).

• Temperature Control: Anton Paar or similar hot-stage.

• Ramp Rate: 2 °C/min. Fast heating can lag the structural transition behind the recorded temperature.

Step 3: Data Collection Parameters

• Scan Range:

  to .

  • Why starts at 2°? To confirm the absence of smectic ordering (which would appear at low angles).

• Step Size: 0.02°.

• Dwell Time: >1 second/step to resolve weak superstructure reflections.

Troubleshooting & Interpretation

Observation	Diagnosis	Corrective Action
Sharp peak at	Contamination with long-chain esters (e.g., Nonanoate) or formation of a solvate.	Recrystallize from pure acetone; dry under vacuum >24h.
Doublet peaks in wide-angle region	Polymorphic mixture (Monolayer I + II).	Standardize crystallization cooling rate.
Amorphous halo at Room Temp	Sample is "quenched" (glassy state).	Anneal sample at 50°C for 30 mins to restore crystallinity.

References

• Ginsburg, G. S., et al. (1984). Physical properties of cholesteryl esters. Progress in Lipid Research. Link

  • Definitive review of phase behavior, confirming the lack of smectic phases in short-chain esters.

• Merritt, W. G., et al. (1970). The Polymorphic and Mesomorphic Behavior of Four Esters of Cholesterol. Molecular Crystals and Liquid Crystals. Link

  • Specific structural data on Cholesteryl Formate and its crystallization

• Craven, B. M. (1976). Crystal structure of cholesterol monohydrate. Nature. Link

  • Foundational text on steroid ring packing interactions (Monolayer vs Bilayer).

• TargetMol. (2024). Cholesteryl Formate Product Specifications. Link

  • Chemical identity and solubility d

Sources

• 1. mriquestions.com [mriquestions.com]

Comparative Technical Guide: Cholesteryl Formate vs. Cholesteryl Nonanoate

[1][2][3]

Executive Summary

Cholesteryl Formate and Cholesteryl Nonanoate are chiral dopants used to induce helical twisting in nematic liquid crystals.[1] They share the same chiral steroid core but differ significantly in their alkyl chain length (

vs. ).

• Helical Twisting Power (HTP): Cholesteryl Formate > Cholesteryl Nonanoate. [2][3]

  • Verdict: Cholesteryl Formate exhibits a higher HTP due to the lower molecular weight and reduced "dilution" of the chiral core by the alkyl chain.

• Operational Utility: Cholesteryl Nonanoate > Cholesteryl Formate. [1][2][3]

  • Verdict: Despite lower HTP, Cholesteryl Nonanoate is the industry standard for thermochromic mixtures and bulk cholesteric phases due to its superior mesophase stability, wider temperature range, and resistance to crystallization compared to the short-chain formate.

Scientific Foundation: Mechanism of Twisting

The helical twisting power (

) of a chiral dopant is defined by its ability to induce a helical pitch ( ) in a nematic host at a concentration ( ): [2][3]

Where:

• = Helical pitch (µm)[2][3]
• = Concentration (weight fraction)[2][3]
• = Enantiomeric purity (1.0 for pure cholesteryl esters)[2][3]

The Chain Length Effect

The primary differentiator between these two esters is the length of the acyl chain attached to the C3 position of the steroid ring.

• Chiral Core Density: The twisting capability originates from the chiral centers in the steroid backbone (specifically C3, C8, C9, C10, C13, C14, C17, and C20).

• Dilution Mechanism: As the alkyl chain length increases, the number of chiral cores per unit volume decreases.[1] The non-chiral alkyl tail effectively "dilutes" the twisting influence of the steroid core.

• Result: Cholesteryl Formate (

  ) , having the shortest possible chain, maximizes the density of the chiral core, resulting in a higher HTP than Cholesteryl Nonanoate ( ) .

Molecular Influence Diagram

Figure 1: The inverse relationship between alkyl chain length and Helical Twisting Power.

Comparative Performance Analysis

The following table synthesizes physical properties and performance metrics. Note that while Formate has higher intrinsic twisting power, Nonanoate is preferred for stability.

Feature	Cholesteryl Formate	Cholesteryl Nonanoate (Pelargonate)
Formula
Chain Length	C1 (Formate)	C9 (Nonanoate)
Helical Twisting Power	High (~7–10 µm⁻¹ typical in nematics)	Moderate (~4–6 µm⁻¹ typical in nematics)
Melting Point	~96-98°C	~77-82°C
Phase Behavior	Prone to crystallization; narrower mesophase range.[1][2][3]	Stable Cholesteric and Smectic phases; forms "spherulite" textures.
Solubility	Moderate in organic solvents; lower compatibility in LC hosts.[1]	High solubility; excellent compatibility with other esters (e.g., Oleyl Carbonate).[1][3]
Primary Application	High-twist doping where minimal mass is required.[1][2][3]	Standard for thermochromic mixtures, temperature mapping, and mood rings.

Why is Nonanoate the Standard?

Despite lower HTP, Cholesteryl Nonanoate is the industry "workhorse" because:

• Suppression of Crystallization: Its longer chain provides steric flexibility, preventing the rigid crystallization seen with short-chain esters like formate.[1]

• Thermochromic Tuning: It blends seamlessly with Cholesteryl Oleyl Carbonate (COC) and Cholesteryl Benzoate to create mixtures that reflect specific colors at precise temperatures (e.g., 25°C–30°C).[1] Formate mixtures are often too brittle or have transition temperatures that are too high for biological/room-temp applications.[1][2][3]

Experimental Protocol: Measuring HTP

The Grandjean-Cano Wedge Method is the gold standard for measuring HTP.[1][2][3] It uses a wedge-shaped cell to create disclination lines, the spacing of which directly correlates to the helical pitch.

Protocol Prerequisites

• Host: Nematic Liquid Crystal (e.g., E7 or 5CB).[1][3]

• Dopant: Cholesteryl Formate or Nonanoate (1–3 wt% concentration).[1][3]

• Equipment: Polarized Optical Microscope (POM), Cano Wedge Cell (known angle

  ).[1][3]

Step-by-Step Methodology

• Mixture Preparation:

  • Weigh the nematic host (

    ) and the chiral dopant ( ) to achieve a concentration (1-3%).[2][3]

  • Dissolve in a volatile solvent (e.g., chloroform) to ensure molecular mixing.

  • Evaporate solvent completely under vacuum. Note: Residual solvent will skew pitch measurements.[2]

• Cell Loading:

  • Introduce the mixture into a Grandjean-Cano wedge cell via capillary action.[2][3]

  • The cell surfaces must be treated for planar alignment (rubbed polyimide).

• Equilibration:

  • Anneal the cell at a temperature slightly above the clearing point (isotropic phase) for 5 minutes.

  • Cool slowly (0.5°C/min) to room temperature to allow formation of Grandjean steps (disclination lines).

• Measurement:

  • Observe under POM.[1] You will see parallel lines (disclinations) separating regions of uniform color.

  • Measure the distance (

    ) between the -th and -th disclination line.[2][3]

• Calculation:

  • The helical pitch (

    ) is calculated as: [2][3]

  • Calculate HTP (

    ): [2][3]

Experimental Workflow Diagram

Figure 2: Workflow for determining Helical Twisting Power using the Grandjean-Cano method.

References

• Baessler, H., & Labes, M. M. (1970).[1] Helical Twisting Power of Steroidal Solutes in Cholesteric Mesophases.[1] The Journal of Chemical Physics. Link

• Barrall, E. M., Porter, R. S., & Johnson, J. F. (1967). Temperatures of Liquid Crystal Transitions in Cholesteryl Esters by Differential Thermal Analysis. The Journal of Physical Chemistry. Link[2][3]

• Kosa, T., et al. (2017). Accurate Measurement of the Helical Twisting Power of Chiral Dopants. ResearchGate.[4][5] Link

• CymitQuimica. Cholesteryl Nonanoate Product Data and Applications.Link

Sources

• 1. CAS 1182-66-7: Cholesteryl nonanoate | CymitQuimica [cymitquimica.com]
• 2. CAS 1182-66-7: Cholesteryl nonanoate | CymitQuimica [cymitquimica.com]
• 3. Cholesteryl nonanoate - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Cholesteryl Formate vs. Cholesteryl Propionate: Liquid Crystal Temperature Ranges &amp; Phase Behavior

Executive Summary

This guide provides a technical comparison of Cholesteryl Formate (C28H46O2) and Cholesteryl Propionate (C30H50O2) , focusing on their liquid crystalline (LC) phase transition temperatures.

The core distinction lies in their thermodynamic stability:

• Cholesteryl Propionate exhibits an enantiotropic cholesteric phase, meaning the liquid crystal state is stable and observable during both heating and cooling cycles.

• Cholesteryl Formate typically exhibits a monotropic cholesteric phase. It melts directly from a solid crystal to an isotropic liquid; the liquid crystal phase is metastable and only observable upon supercooling the isotropic liquid below its melting point.

Chemical Structure & Physical Basis

The difference in phase behavior is governed by the length of the ester side chain attached to the cholesterol core.

• Cholesteryl Formate: Contains a formyl group (C1). The short, rigid chain provides insufficient steric bulk to stabilize the mesophase against crystallization on heating.

• Cholesteryl Propionate: Contains a propionyl group (C3). The longer alkyl chain increases the length-to-breadth ratio (aspect ratio) and flexibility, which stabilizes the helical supramolecular structure required for the cholesteric phase, allowing it to exist thermodynamically between the solid and isotropic liquid states.

Molecular Structure Comparison (DOT Diagram)

Caption: Structural impact on mesophase stability. The C3 chain of the propionate ester stabilizes the liquid crystal phase, whereas the C1 formate ester favors direct crystallization.

Comparative Thermal Analysis

The following data represents standard literature values derived from Differential Scanning Calorimetry (DSC) and Polarized Optical Microscopy (POM). Note that transition temperatures can vary slightly based on sample purity and thermal history.

Phase Transition Data Table

Property	Cholesteryl Formate	Cholesteryl Propionate
Chain Length	C1 (Formate)	C3 (Propionate)
Phase Behavior	Monotropic (Metastable)	Enantiotropic (Stable)
Melting Point (Solid Isotropic)	96 – 99 °C	N/A (Melts to LC)
Melting Point (Solid Cholesteric)	N/A (Direct to Isotropic)	96 – 102 °C
Clearing Point (Cholesteric Isotropic)	~58 – 60 °C (On Cooling Only)	114 – 116 °C
LC Temperature Range	Observable only upon supercooling	~14 °C Range (Stable)
Optical Texture	Transient Focal Conic (Cooling)	Stable Oily Streak / Grandjean

Thermodynamic Pathway Diagram

The following diagram illustrates the distinct phase pathways. Note how Formate skips the LC phase on heating.

Caption: Comparison of Monotropic (Formate) vs. Enantiotropic (Propionate) phase transitions. Formate requires supercooling to exhibit LC properties.

Experimental Methodologies

To replicate these results or characterize new batches, the following protocols are recommended.

Differential Scanning Calorimetry (DSC)

DSC is the primary method for determining transition enthalpies and temperatures.

• Sample Prep: Weigh 2–5 mg of sample into an aluminum pan. Seal hermetically.

• Heating Cycle: Heat from 25°C to 130°C at a rate of 5–10°C/min.

  • Propionate Expectation: Two endothermic peaks (Solid

    LC and LC Isotropic).

  • Formate Expectation: Single endothermic peak (Solid

    Isotropic).

• Cooling Cycle: Cool from 130°C to 25°C at 5°C/min.

  • Propionate Expectation: Two exothermic peaks (Isotropic

    LC and LC Solid).

  • Formate Expectation: Look for a small exothermic peak around 60°C (Isotropic

    LC) before the large crystallization peak.

Polarized Optical Microscopy (POM)

POM confirms the texture (morphology) of the phase.

• Setup: Place sample between glass slide and coverslip on a hot stage.

• Observation: View under crossed polarizers.

• Formate Protocol: Heat until clear liquid (~100°C). Cool rapidly to ~65°C, then cool slowly (1°C/min). Watch for the transient appearance of "focal conic" or "oily streak" textures before the sample crystallizes.

• Propionate Protocol: Heat slowly. At ~102°C, the solid should transform into a turbid, birefringent fluid (Cholesteric). At ~116°C, it becomes black (Isotropic).

Applications & Selection Guide

Application	Recommended Ester	Reason
Thermography (Temperature Mapping)	Cholesteryl Propionate	Stable temperature range; often mixed with other esters (e.g., Oleyl Carbonate) to lower the operating temperature to room temperature.
Drug Delivery (Liposomes)	Cholesteryl Formate	High crystallinity and lack of stable mesophase at body temperature make it useful for rigidifying lipid bilayers without inducing fluid LC domains.
Optical Filters	Cholesteryl Propionate	Stable helical pitch allows for consistent selective light reflection (Bragg reflection) within the defined temperature range.

References

• Gray, G. W. (1962). Molecular Structure and the Properties of Liquid Crystals. Academic Press. (Definitive source on homologous series properties).

• Barrall, E. M., Porter, R. S., & Johnson, J. F. (1966). "Temperatures of liquid crystal transitions in cholesteryl esters by differential thermal analysis." The Journal of Physical Chemistry, 70(2), 385–390. Link

• Ginsburg, G. S., et al. (1984). "Physical properties of cholesteryl esters." Journal of Lipid Research, 25, 141-158. (Comprehensive review of phase behavior). Link

• NIST Chemistry WebBook. "Cholesteryl formate & Cholesteryl propionate Phase Transition Data." Link

Safety & Regulatory Compliance

Proper Disposal of Cholesteryl Formate: A Guide for Laboratory Professionals

Navigating the landscape of laboratory chemical waste requires a steadfast commitment to safety, regulatory compliance, and environmental stewardship. This guide provides an in-depth, procedural framework for the proper disposal of cholesteryl formate, a cholesteryl ester utilized in various research and development applications. As a compound with limited readily available hazard data, the principle of precaution is paramount. This document synthesizes established chemical waste management protocols to ensure the safe and compliant disposal of cholesteryl formate and associated contaminated materials.

Understanding the Hazard Profile of Cholesteryl Formate

A comprehensive understanding of a chemical's properties is the foundation of safe handling and disposal. While a specific Safety Data Sheet (SDS) for cholesteryl formate is not consistently available, data from chemical suppliers and databases provide key physical and chemical characteristics.[1][2][3]

Table 1: Physicochemical Properties of Cholesteryl Formate

Property	Value	Implication for Disposal
Molecular Formula	C28H46O2	Large, organic molecule.
Molecular Weight	414.66 g/mol	---
Appearance	White solid	[2] Can exist as a powder, creating an inhalation risk if handled improperly.
Melting Point	95 °C	[1] Solid at room temperature.
Boiling Point	487.1 °C	[1] Low volatility under standard laboratory conditions.
Flash Point	206.2 °C	[1] Not classified as flammable or ignitable under RCRA criteria.
Water Solubility	Insoluble or slightly soluble	[2][3] Do not dispose of down the drain.

The absence of comprehensive toxicological and ecotoxicological data for cholesteryl formate necessitates treating it as a potentially hazardous substance. General safety precautions for handling esters and other cholesterol derivatives, which can be irritants, should be observed.[4]

Regulatory Framework for Chemical Waste Disposal

The disposal of laboratory chemical waste in the United States is primarily governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA). Cholesteryl formate is not a specifically "listed" hazardous waste. Therefore, its classification as hazardous waste depends on whether it exhibits any of the four characteristics:

• Ignitability: With a flash point of 206.2°C, cholesteryl formate does not meet the criteria for an ignitable waste (a liquid with a flash point less than 60°C).[1]

• Corrosivity: As a neutral organic ester, it is not expected to be corrosive.

• Reactivity: There is no indication that cholesteryl formate is unstable, reactive with water, or capable of detonation.

• Toxicity: Without specific toxicity data, a conservative approach is to manage it as a potentially toxic waste.

Given the lack of complete hazard information, it is prudent to manage cholesteryl formate as a non-RCRA hazardous waste, or as a hazardous waste if institutional policy dictates a more stringent approach for chemicals with unknown toxicity. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

Step-by-Step Disposal Protocol for Cholesteryl Formate

This protocol outlines the necessary steps for the safe segregation, containment, and disposal of cholesteryl formate waste.

Step 1: Personal Protective Equipment (PPE)

Before handling cholesteryl formate, ensure you are wearing appropriate PPE:

• Gloves: Nitrile or other chemical-resistant gloves.

• Eye Protection: Safety glasses or goggles.

• Lab Coat: To protect from skin contact.

Step 2: Waste Segregation

Proper segregation is critical to prevent dangerous chemical reactions and to ensure compliant disposal.

• Solid Cholesteryl Formate Waste: Collect pure or grossly contaminated solid cholesteryl formate in a designated, sealed, and properly labeled waste container.

• Contaminated Labware: Disposable items such as weigh boats, pipette tips, and gloves that are contaminated with cholesteryl formate should be collected in a separate, clearly labeled container for solid chemical waste.

• Solvent Waste: If cholesteryl formate is dissolved in a solvent, the resulting solution must be disposed of as liquid hazardous waste, taking into account the hazards of the solvent.

Step 3: Waste Containerization and Labeling

• Container Selection: Use a container that is compatible with the chemical waste. For solid cholesteryl formate, a securely sealed plastic or glass container is appropriate.

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste" (or as directed by your institution's EHS), the full chemical name ("Cholesteryl Formate"), and the accumulation start date.

Step 4: Storage

Store the sealed waste container in a designated satellite accumulation area (SAA) within the laboratory.[5] The SAA should be away from drains and incompatible materials.

Step 5: Disposal

Arrange for the pickup and disposal of the waste through your institution's EHS department or a licensed hazardous waste disposal contractor.[6] Under no circumstances should cholesteryl formate be disposed of in the regular trash or down the drain. [7]

Emergency Procedures for Spills

In the event of a spill of solid cholesteryl formate:

• Alert Personnel: Inform others in the immediate area of the spill.

• Don PPE: Ensure you are wearing appropriate PPE before cleaning the spill.

• Contain the Spill: For a solid, prevent the powder from becoming airborne.

• Clean the Spill: Carefully sweep up the solid material and place it in a labeled hazardous waste container.

• Decontaminate the Area: Wipe the spill area with a damp cloth and dispose of the cleaning materials as hazardous waste.

• Report the Spill: Report the incident to your laboratory supervisor and EHS department, in accordance with your institution's policies.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of cholesteryl formate.

Caption: Decision workflow for the proper disposal of cholesteryl formate.

References

• Chemsrc. (2025, September 18). Cholesterol Formate | CAS#:4351-55-7. Retrieved from [Link]

• National Institutes of Health, PubChem. (n.d.). Ester. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Waste Code - RCRAInfo. Retrieved from [Link]

• University of Pennsylvania, Environmental Health & Radiation Safety. (n.d.). Laboratory Chemical Waste Management Guidelines. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Laboratory Environmental Sample Disposal Information Document. Retrieved from [Link]

• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines. Retrieved from [Link]

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• 1. Cholesterol Formate | CAS#:4351-55-7 | Chemsrc [chemsrc.com]
• 2. Cholesteryl formate | TargetMol [targetmol.com]
• 3. mybiosource.com [mybiosource.com]
• 4. CAS 7144-08-3: Cholesteryl chloroformate | CymitQuimica [cymitquimica.com]
• 5. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 6. epa.gov [epa.gov]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]